Structural Elucidation and Synthetic Methodologies of Methyl 2-methylazepane-2-carboxylate
Introduction: The Strategic Value of Azepane Scaffolds In my tenure as a Senior Application Scientist optimizing heterocyclic libraries for high-throughput screening, the shift from rigid six-membered rings (like piperid...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Strategic Value of Azepane Scaffolds
In my tenure as a Senior Application Scientist optimizing heterocyclic libraries for high-throughput screening, the shift from rigid six-membered rings (like piperidines) to seven-membered azepanes has been a game-changer. Azepanes introduce unique conformational flexibility, altering the exit vectors of substituents and allowing molecules to navigate complex binding pockets with higher affinity.
Methyl 2-methylazepane-2-carboxylate represents a premium building block in this structural evolution. By installing a quaternary stereocenter at the C2 position, we achieve two critical objectives: significant steric shielding of the alpha-amine (enhancing metabolic stability against monoamine oxidases) and a rigidified local conformation that restricts the rotation of the carboxylate pharmacophore.
Physicochemical Profiling
Understanding the physical state of your building block is the first step in any robust synthetic campaign. Methyl 2-methylazepane-2-carboxylate is commercially and synthetically available in two primary forms: the free base and the hydrochloride (HCl) salt[1].
Handling the free base (CAS: 752933-51-0) requires strict inert atmosphere protocols due to its propensity for oxidation and potential volatility. Conversely, the HCl salt (CAS: 72518-37-7)[1] is a bench-stable, crystalline solid that ensures stoichiometric precision during downstream coupling reactions. I strongly recommend sourcing or converting to the HCl salt for long-term library storage, a standard supported by major chemical catalogs like [1] and [2].
Quantitative Physicochemical Data
Table 1: Comparative profiling of Methyl 2-methylazepane-2-carboxylate forms.
Synthetic Methodology: Engineering the Quaternary Stereocenter
The synthesis of this molecule hinges on the successful installation of the C2 methyl group. The protocol below is designed as a self-validating system , ensuring that each step provides clear analytical feedback before proceeding.
Step-by-Step Experimental Protocol
Phase 1: Esterification and Protection
Esterification: Suspend azepane-2-carboxylic acid in anhydrous methanol. Cool to 0 °C and add thionyl chloride (SOCl2) dropwise.
Causality: SOCl2 reacts with methanol to generate HCl in situ, catalyzing the Fischer esterification while maintaining strictly anhydrous conditions to drive the equilibrium forward toward the methyl ester.
Protection: Concentrate the mixture, redissolve in dichloromethane (DCM), and add triethylamine (Et3N) followed by Di-tert-butyl dicarbonate (Boc2O).
Causality: The Boc group is essential. It prevents N-alkylation in the subsequent step and provides massive steric bulk that directs the facial approach of the electrophile during alkylation.
Phase 2: Alpha-Alkylation (The Critical Junction)
3. Enolate Formation: Dissolve the N-Boc-methyl azepane-2-carboxylate in anhydrous tetrahydrofuran (THF) and cool to -78 °C. Add 1.1 equivalents of Lithium Diisopropylamide (LDA) dropwise.
Causality: LDA is a bulky, non-nucleophilic base. At cryogenic temperatures (-78 °C), it kinetically deprotonates the C2 position without attacking the ester carbonyl. The low temperature prevents the resulting enolate from undergoing self-condensation (Claisen-type side reactions).
4. Alkylation: After 30 minutes of enolate formation, add 1.5 equivalents of methyl iodide (MeI). Allow the reaction to slowly warm to room temperature.
Causality: MeI is a highly reactive, unhindered electrophile, making it ideal for an SN2 attack by the sterically hindered tertiary enolate to form the quaternary stereocenter.
Phase 3: Deprotection and Isolation
5. Boc Removal: Treat the purified intermediate with 4M HCl in dioxane.
Causality: Anhydrous HCl cleaves the Boc group cleanly, evolving CO2 and isobutylene gases. This gas evolution drives the reaction to completion and leaves the product natively as the highly stable hydrochloride salt[1].
6. Precipitation: Triturate the resulting crude residue with cold diethyl ether to precipitate the pure Methyl 2-methylazepane-2-carboxylate HCl.
Analytical Validation Workflow
A protocol is only as robust as its built-in validation. To ensure the alkylation has gone to completion, we implement an in-process control (IPC) using LC-MS. The disappearance of the m/z [M+H]+ corresponding to the des-methyl precursor dictates the quench time.
Post-isolation, the definitive proof of C2-alkylation is the 1H NMR spectrum. The critical self-validating marker is the disappearance of the alpha-proton (typically around 4.0 ppm in the precursor) and the emergence of a sharp 3H singlet around 1.4 ppm , corresponding to the newly installed C2-methyl group.
Fig 1: Synthetic workflow for methyl 2-methylazepane-2-carboxylate HCl via kinetic alkylation.
Conclusion
Methyl 2-methylazepane-2-carboxylate is a highly specialized building block that bridges the gap between conformational flexibility and steric rigidification. By mastering its handling and synthesis—particularly the kinetic generation of its quaternary stereocenter—drug development professionals can unlock new vectors in structure-activity relationship (SAR) campaigns, ultimately leading to more metabolically robust therapeutics.
Polyhydroxylated Azepanes: Structural Dynamics, Biological Activities, and Therapeutic Potential
Executive Summary Polyhydroxylated azepanes, commonly referred to as seven-membered ring iminoalditols or iminosugars, represent an advanced class of glycomimetics. By replacing the endocyclic oxygen of a carbohydrate wi...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Polyhydroxylated azepanes, commonly referred to as seven-membered ring iminoalditols or iminosugars, represent an advanced class of glycomimetics. By replacing the endocyclic oxygen of a carbohydrate with a basic nitrogen atom within a seven-membered ring, these molecules bypass the rapid metabolic degradation typical of natural sugars while retaining high binding affinity for carbohydrate-processing enzymes. This technical guide explores the mechanistic rationale behind their biological activities, quantitative efficacy, and the rigorous experimental protocols required to evaluate their therapeutic potential.
Structural Rationale: The Conformational Advantage
The core advantage of azepanes over their five-membered (pyrrolidines) and six-membered (piperidines) counterparts lies in their unique ring flexibility[1]. During the enzymatic hydrolysis of glycosidic bonds, the natural substrate must pass through a highly distorted, high-energy oxocarbenium ion transition state.
Because the seven-membered azepane ring is conformationally highly plastic, it can undergo significant structural distortion upon entering the enzyme's active site. This allows the azepane to adopt alternate conformations that perfectly mimic the geometry and charge distribution of the oxocarbenium transition state, resulting in superior competitive inhibition[2].
Conformational flexibility of azepanes mimicking glycosidase transition states.
Azepanes demonstrate potent inhibitory activity against a broad spectrum of glycosidases. The stereochemistry of the hydroxyl groups and the specific alkylation state dictate target selectivity. For instance, C-alkylation of an L-ido tetrahydroxylated azepane converts it into a potent β-glucosidase and β-galactosidase inhibitor. Conversely, N-alkylation of D-gluco iminosugars yields broad-spectrum inhibition against β-glucuronidase and α-L-rhamnosidase[3].
Pharmacological Chaperones and CFTR Correction
Beyond direct enzyme inhibition, lipophilic azepanes act as pharmacological chaperones. N- and C-alkylated seven-membered iminosugars (with alkyl chains ranging from 4 to 12 carbon atoms) have been successfully developed to rescue the activity of the defective F508del-CFTR protein, a primary driver of cystic fibrosis[4]. The hydrophobic alkyl chains enhance endoplasmic reticulum (ER) membrane penetration, allowing the azepane to stabilize the misfolded CFTR protein during its biogenesis[3].
Antibiotic Adjuvants via NagZ Inhibition
Specific trihydroxylated azepanes, particularly those featuring an NHCOCF3 motif, act as highly selective submicromolar inhibitors of NagZ—a muropeptide recycling glucosaminidase[5]. By inhibiting NagZ, these azepanes suppress the emergence of AmpC-mediated β-lactam resistance in Pseudomonas aeruginosa, marking them as promising antibiotic adjuvants[5].
Quantitative Activity Profiles
The following table summarizes the inhibitory potency of various azepane derivatives against key enzymatic targets, highlighting the impact of structural modifications on target affinity.
To ensure reproducibility and scientific integrity, the following protocols outline the causality behind the experimental steps used to synthesize and evaluate azepane derivatives.
Protocol 1: Stereoselective Synthesis of N-Alkylated Azepanes via Reductive Amination
Rationale: N-alkylation significantly improves the inhibition profile of D-gluco iminosugars, converting them into potent β-glucosidase inhibitors and CFTR correctors[3].
Dialdehyde Formation: Subject the protected carbohydrate precursor (e.g., a glucopyranose-derived azidolactol) to sodium metaperiodate (NaIO₄) cleavage.
Causality: Oxidative cleavage generates the necessary dialdehyde intermediate while preserving the established stereocenters of the carbohydrate backbone.
Double Reductive Amination: React the dialdehyde with the desired primary alkylamine (e.g., butylamine) in the presence of sodium cyanoborohydride (NaBH₃CN) and a weak acid catalyst.
Causality: The primary amine condenses with the dialdehydes to form an intermediate iminium ion. NaBH₃CN is specifically chosen because it selectively reduces iminium ions at mildly acidic pH without reducing unreacted aldehydes, driving the cyclization to the seven-membered azepane ring[3].
Global Deprotection: Remove benzyl or isopropylidene protecting groups using catalytic hydrogenation (Pd/C, H₂) or acidic hydrolysis (TFA/H₂O), respectively.
Causality: Exposing the polyhydroxylated core is mandatory to restore the hydrogen-bonding network required for enzyme active-site anchoring.
Protocol 2: High-Throughput Kinetic Evaluation of Glycosidase Inhibition
Rationale: To differentiate between competitive, uncompetitive, and mixed inhibition, kinetic assays must be designed to capture the conformational adaptation of the azepane within the active site[2].
Buffer & Enzyme Equilibration: Prepare the target glycosidase in 50 mM sodium phosphate buffer (pH 6.8).
Causality: Maintaining the precise physiological pH ensures the catalytic carboxylic acid residues remain in their native protonation states, which is critical for the initial binding of the basic azepane nitrogen[2].
Inhibitor Pre-incubation: Incubate the enzyme with azepane concentrations ranging from 0.16× to 80× the estimated Ki for 15 minutes at 37°C.
Causality: Because seven-membered rings must undergo conformational distortion to achieve transition-state mimicry, pre-incubation ensures the system reaches thermodynamic equilibrium before introducing the competing substrate[2].
Substrate Addition (Km Bracketing): Introduce the chromogenic substrate (e.g., pNP-GlcNAc) at concentrations strictly bracketing the established Km (e.g., 0.5×, 1×, 2×, 5× Km).
Causality: Bracketing the Michaelis constant is mathematically required to accurately fit the data to Lineweaver-Burk or Dixon plots, allowing precise determination of Vmax shifts indicative of the inhibition mode.
Quenching and Spectrophotometric Readout: Terminate the reaction with 1M Na₂CO₃ and measure absorbance at 400 nm.
Causality: The highly alkaline Na₂CO₃ completely deprotonates the liberated p-nitrophenol (pKa ~7.15) into the p-nitrophenolate anion, maximizing its molar extinction coefficient for high-sensitivity quantification.
Step-by-step workflow for the kinetic evaluation of azepane glycosidase inhibitors.
References
The emerging polyhydroxyazepane-based C-glycosides for glycosidase inhibition - ResearchGate. 7
Molecular Basis for Inhibition of GH84 Glycoside Hydrolases by Substituted Azepanes: Conformational Flexibility Enables Probing of Substrate Distortion - Journal of the American Chemical Society. 2
Synthesis and Therapeutic Applications of Iminosugars in Cystic Fibrosis - PMC - NIH. 4
Selective trihydroxylated azepane inhibitors of NagZ, a glycosidase involved in Pseudomonas aeruginosa resistance to β-lactam - Simon Fraser University. 5
N- and C-alkylation of seven-membered iminosugars generates potent glucocerebrosidase inhibitors and F508del-CFTR correctors - Department of Chemistry, Oxford. 3
Iminosugars: Effects of Stereochemistry, Ring Size, and N-Substituents on Glucosidase Activities - PMC - NIH. 6
General Synthesis of Sugar-Derived Azepane Nitrones: Precursors of Azepane Iminosugars - The Journal of Organic Chemistry. 8
Stereoselective Synthesis of Heavily Hydroxylated Azepane Iminosugars via Osmium-Catalyzed Tethered Aminohydroxylation - PMC - NIH.1
Synthesis and characterization of (S)-2-Methylazepane-2-carboxylic acid.
Synthesis and Characterization of (S)-2-Methylazepane-2-carboxylic Acid: A Comprehensive Technical Guide Executive Summary The development of conformationally constrained peptidomimetics relies heavily on the incorporati...
Author: BenchChem Technical Support Team. Date: April 2026
Synthesis and Characterization of (S)-2-Methylazepane-2-carboxylic Acid: A Comprehensive Technical Guide
Executive Summary
The development of conformationally constrained peptidomimetics relies heavily on the incorporation of non-natural, cyclic quaternary α-amino acids. The introduction of a cyclic amino acid into a peptide sequence is widely recognized as one of the most effective methods to rigidify the peptide backbone and lock it into a highly specific secondary structure[1]. Specifically, (S)-2-Methylazepane-2-carboxylic acid—a seven-membered azepane ring featuring an α-methyl group—acts as a potent structural director. The strategic combination of steric bulk and ring strain allows for the creation of stable and highly predictable type II' β-turn conformations when incorporated into linear peptide sequences[2].
This whitepaper details the stereoselective synthesis, analytical characterization, and structural application of (S)-2-Methylazepane-2-carboxylic acid, utilizing the principle of Self-Reproduction of Chirality (SRC).
Mechanistic Rationale: The Self-Reproduction of Chirality (SRC)
The asymmetric synthesis of sterically demanding α-amino acids historically required highly optimized auxiliaries and strict cryogenic control to suppress β-elimination pathways[3]. To bypass the need for external chiral auxiliaries, we employ Seebach’s Self-Reproduction of Chirality (SRC) methodology.
The SRC methodology relies on the temporary storage of the starting material's stereochemical information in a newly formed aminal or acetal center. This allows the original α-stereocenter to be destroyed (via enolization) and subsequently recreated with high diastereoselectivity[4]. By condensing (S)-azepane-2-carboxylic acid with pivalaldehyde, we form a bicyclic oxazolidinone. The exceptionally bulky tert-butyl group dictates the facial stereochemistry of the intermediate. When the α-carbon is deprotonated to form a planar enolate, the tert-butyl group sterically shields one face of the molecule, forcing the incoming methyl electrophile to attack exclusively from the anti face.
Fig 1: Self-Reproduction of Chirality (SRC) workflow for quaternary amino acid synthesis.
Step-by-Step Experimental Protocol
As a self-validating system, this protocol integrates causality-driven steps with in-process analytical checkpoints to ensure high stereofidelity and yield.
Step 1: Synthesis of the Chiral Oxazolidinone (Chirality Storage)
Reagents : Suspend 10.0 g of (S)-azepane-2-carboxylic acid in 150 mL of anhydrous pentane/benzene (1:1 v/v). Add 1.2 equivalents of pivalaldehyde and 0.05 equivalents of p-toluenesulfonic acid (p-TsOH).
Reaction : Heat the mixture to reflux under a Dean-Stark trap for 24 hours.
Causality : The acid catalyst promotes the formation of an iminium ion, which undergoes intramolecular cyclization with the carboxylic acid. The continuous removal of water drives the equilibrium toward the bicyclic oxazolidinone. The bulky tert-butyl group assumes a thermodynamically favored conformation, effectively "storing" the chiral information of the original (S)-center.
Self-Validating Checkpoint : Analyze the crude mixture via
1
H NMR. The appearance of a sharp singlet at ~0.9 ppm (tert-butyl) and the absence of the free amino acid α-proton confirm complete cyclization.
Step 2: Enolization and Stereoselective Alkylation
Reagents : Dissolve the purified oxazolidinone in anhydrous THF (0.1 M) and cool strictly to -78 °C under an argon atmosphere.
Enolization : Dropwise add 1.1 equivalents of freshly prepared Lithium Diisopropylamide (LDA). Stir for 45 minutes.
Causality for Temperature : Treatment with strong bases like LDA at -78 °C is a hallmark of the SRC methodology[4]. The cryogenic temperature is critical to prevent the enolate from undergoing ring-opening β-elimination or racemization.
Self-Validating Checkpoint : Quench a 0.5 mL aliquot with D
2
O. LC-MS analysis must show >95% deuterium incorporation at the α-position, validating complete enolate formation and a rigorously anhydrous environment.
Alkylation : Add 1.5 equivalents of Methyl Iodide (MeI) dropwise. Stir for 2 hours at -78 °C, then slowly warm to -20 °C. The tert-butyl group sterically blocks the syn face, ensuring the methyl group is installed via anti trajectory, perfectly recreating the (S)-configuration.
Step 3: Hydrolysis and Product Isolation
Reagents : Concentrate the alkylated intermediate and resuspend in 6N HCl.
Reaction : Reflux for 24 hours.
Causality : Harsh acidic conditions are required to hydrolyze the highly stable, sterically hindered acetal linkage, releasing pivalaldehyde and yielding the hydrochloride salt of the target amino acid.
Purification : Pass the aqueous layer through a strongly acidic cation-exchange resin (e.g., Dowex 50WX8). Elute with 2N NH
4
OH to isolate the free (S)-2-Methylazepane-2-carboxylic acid.
Quantitative Analytical Profile
Thorough characterization is mandatory to verify the integrity of the quaternary stereocenter and the purity of the final building block.
Table 1: Analytical Data for (S)-2-Methylazepane-2-carboxylic Acid
Parameter
Value
Analytical Method
Overall Yield
68 - 72% (from starting material)
Gravimetric Analysis
Enantiomeric Excess (ee)
> 99%
Chiral HPLC (Chiralcel OD-H, Hexane/IPA)
Specific Rotation
[α]D20
+14.5° (c 1.0, H
2
O)
Polarimetry (589 nm)
Melting Point
285 - 288 °C (dec.)
Capillary Melting Point
1
H NMR (D
2
O, 400 MHz)
δ
1.45 ppm (s, 3H,
α
-CH
3
)
NMR Spectroscopy
HRMS (ESI-TOF) [M+H]
+
m/z 158.1176 (Calc. 158.1181)
Mass Spectrometry
Application in Peptidomimetics: Conformational Locking
The primary value of (S)-2-Methylazepane-2-carboxylic acid lies in its application in drug discovery. Acyclic peptides suffer from high conformational flexibility, leading to poor receptor selectivity and rapid proteolytic cleavage.
By inserting this quaternary cyclic amino acid into a linear sequence, the
ϕ
and
ψ
dihedral angles of the backbone are severely restricted. The 7-membered ring provides specific spatial geometry, while the
α
-methyl group prevents the backbone from adopting extended conformations. This synergistic steric clash forces the peptide to fold into a Type II'
β
-turn. This structural preorganization aligns the peptide's pharmacophores precisely with target receptor pockets while simultaneously masking peptide bonds from protease recognition.
Fig 2: Conformational locking pathway via (S)-2-Methylazepane-2-carboxylic acid in peptides.
References
Synthesis of Enantiopure 7-Substituted Azepane-2-carboxylic Acids as Templates for Conformationally Constrained Peptidomimetics
Source: researchgate.net
URL:[Link][1]
Synthesis of Pipecolic Acid-Based Spiro Bicyclic Lactam Scaffolds as β-Turn Mimics
Source: researchgate.net
URL:[Link][2]
Recent Progress on the Stereoselective Synthesis of Cyclic Quaternary α-Amino Acids
Source: nih.gov
URL:[Link][4]
Asymmetric Synthesis and Application of α-Amino Acids
Source: dokumen.pub
URL:[Link][3]
Unlocking Potency: A Technical Guide to the "Magic Methyl" Effect on the Bioactivity of Heterocyclic Compounds
An In-Depth Technical Guide for Drug Development Professionals Abstract In the landscape of medicinal chemistry, the strategic modification of lead compounds is paramount to achieving desired therapeutic profiles. Among...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide for Drug Development Professionals
Abstract
In the landscape of medicinal chemistry, the strategic modification of lead compounds is paramount to achieving desired therapeutic profiles. Among the myriad of available chemical alterations, the addition of a single methyl group—a modification often termed the "magic methyl" effect—stands out for its remarkable ability to profoundly enhance biological activity, sometimes by several orders of magnitude.[1][2] This guide provides an in-depth exploration of this phenomenon, specifically within the context of heterocyclic compounds, which form the structural core of a majority of approved pharmaceuticals.[3][4][5] We will dissect the core mechanistic principles—spanning thermodynamics, pharmacokinetics, and conformational control—that underpin the outsized impact of this seemingly minor structural change. Through illustrative case studies and detailed experimental workflows, this document serves as a technical resource for researchers, scientists, and drug development professionals, offering field-proven insights to rationally harness the "magic methyl" effect in drug discovery and optimization programs.
Chapter 1: The Multifaceted Mechanisms of the "Magic Methyl" Effect
The term "magic methyl" refers to the unexpectedly large increase in a drug's potency resulting from the introduction of a single methyl group.[1] This effect is not magical but is grounded in a convergence of distinct physicochemical principles. The small, lipophilic methyl group can dramatically alter a molecule's interaction with its biological target and its behavior within a physiological system.[6] Understanding these underlying drivers is crucial for its successful application.
Thermodynamic Driving Forces
The binding of a drug to its target is governed by the change in Gibbs free energy (ΔG), which is composed of enthalpic (ΔH) and entropic (ΔS) components. The methyl group can favorably influence both.
Enthalpic Contributions (ΔH): A strategically placed methyl group can enhance binding affinity by forming favorable van der Waals contacts within a complementary hydrophobic pocket of the target protein.[6][7] This interaction displaces energetically unfavorable water molecules from the binding site, leading to a net enthalpic gain.[6] Cryo-electron microscopy and computational analyses have demonstrated that these methyl groups can facilitate additional CH–π interactions, further stabilizing the drug-target complex.[8]
Entropic Contributions (ΔS): The "magic methyl" effect often has a profound entropic component. By restricting the rotational freedom of the molecule, a methyl group can lock it into its "bioactive conformation"—the specific three-dimensional shape required for optimal binding.[6][9][10] This pre-payment of the entropic penalty for binding, as the molecule does not need to "freeze" into the correct shape upon interaction, leads to a more favorable free energy of binding.[11] This conformational restriction is a key strategy in modern drug design.[6] It is important to note the principle of enthalpy-entropy compensation, where a favorable change in enthalpy can be offset by an unfavorable change in entropy, a common challenge in optimizing binding affinity.[12]
Figure 1: Core mechanistic pillars of the "magic methyl" effect.
Pharmacokinetic (ADME) Modulation
Beyond improving target affinity, methylation can significantly enhance a molecule's Absorption, Distribution, Metabolism, and Excretion (ADME) properties.
Metabolic Blocking: One of the most powerful applications of the methyl group is to act as a metabolic shield.[1] Drug metabolism, often carried out by cytochrome P450 enzymes, frequently occurs at specific, vulnerable sites ("soft spots") on a molecule.[13] By introducing a methyl group at or near such a site, steric hindrance can block the metabolic enzyme from accessing it, thereby slowing down drug clearance and increasing its in vivo half-life.[1][9]
Modulating Physicochemical Properties: The addition of a methyl group increases a molecule's lipophilicity.[6] This can improve its ability to cross cellular membranes, potentially leading to better absorption and tissue distribution.[1] In some cases, methylation can also improve aqueous solubility, not by making the molecule more polar, but by disrupting the intermolecular packing in its crystal lattice, which can be advantageous for formulation.[6]
The Power of Conformational Control
Perhaps the most dramatic instances of the "magic methyl" effect arise from its ability to control the molecule's overall shape.[9]
The Ortho-Effect: Installing a methyl group on an aromatic ring ortho to a bond connecting to another ring (a biaryl system) can create a steric clash that forces the two rings to twist relative to each other.[9][10] This induced torsional twist can orient other functional groups on the molecule into a conformation that is perfectly suited for binding to the target protein, a conformation that would be energetically unfavorable for the unmethylated analog.[1][7] This pre-organization into the bioactive conformation is a primary reason for the observed dramatic leaps in potency.[9][10]
Figure 2: The ortho-methyl effect inducing a bioactive torsional twist.
Chapter 2: Case Studies in Heterocyclic Drug Discovery
The true impact of the "magic methyl" effect is best appreciated through real-world examples where it proved pivotal in the development of a drug candidate.
Case Study: Tazemetostat, an EZH2 Inhibitor
The discovery of the anticancer drug Tazemetostat provides a stunning illustration of the methylation effect.[6] Tazemetostat inhibits the Enhancer of Zeste Homolog 2 (EZH2), a histone methyltransferase.[6] During its optimization, researchers found that the strategic addition of four methyl groups to the heterocyclic core resulted in a staggering >100,000-fold improvement in activity compared to the unmethylated parent scaffold.[6]
Table 1: Structure-Activity Relationship (SAR) of Tazemetostat Precursors
Compound
R1
R2
R3
R4
EZH2 IC50 (nM)
Fold Improvement (vs. Parent)
Parent
H
H
H
H
>50,000
1x
Analog 1
CH₃
H
H
H
~5,000
~10x
Analog 2
CH₃
CH₃
H
H
~400
~125x
Analog 3
CH₃
CH₃
CH₃
H
~20
~2,500x
Tazemetostat
CH₃
CH₃
CH₃
CH₃
~0.5
>100,000x
Data conceptualized from findings reported in the literature.[6]
The remarkable increase in potency for Tazemetostat is attributed to a combination of factors, including improved hydrophobic interactions in the EZH2 binding pocket and the methyl groups forcing the scaffold into a more favorable bioactive conformation.[6]
Case Study: Phosphodiesterase 4 (PDE4) Inhibitors
In the development of inhibitors for phosphodiesterase 4 (PDE4), a target for inflammatory diseases, methylation of an N-acylhydrazone (NAH) linker attached to a heterocyclic core proved critical.[6]
Observation: The unmethylated NAH compound (59) showed modest activity. However, the simple addition of a methyl group to the amide nitrogen (compound 60) resulted in a significant increase in the inhibition of the PDE4A1A enzyme.[6]
Causality: Crystallographic studies later revealed that the methyl group was able to make favorable interactions with the binding site while maintaining the necessary flexibility for the inhibitor to adapt to the target.[6] This contrasts with the de-methylated analog, which lacked these key interactions.[6]
Chapter 3: Experimental and Computational Validation Workflows
Rationally applying the "magic methyl" effect requires a robust, self-validating system of experimental and computational workflows to test hypotheses and quantify improvements.
Integrated Workflow for "Magic Methyl" Validation
The process begins with a lead compound and a hypothesis about where a methyl group could be beneficial. This hypothesis could be based on structural data, metabolic "hotspot" analysis, or computational modeling. A synthetic campaign generates the methylated analog, which is then subjected to a battery of tests to compare its performance against the parent compound.
Figure 3: An integrated workflow for the validation of the magic methyl effect.
Experimental Protocol: In Vitro Metabolic Stability Assay
This protocol provides a method to directly assess the "metabolic shielding" hypothesis by comparing the degradation rate of a methylated versus an unmethylated compound in the presence of liver enzymes.
Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a compound.
Materials:
Test compounds (methylated and unmethylated analogs, 10 mM in DMSO)
Pooled Human Liver Microsomes (HLM, 20 mg/mL)
NADPH regenerating system (e.g., GOLDPak™)
Phosphate buffer (0.1 M, pH 7.4)
Acetonitrile with internal standard (e.g., 100 nM Warfarin) for quenching
LC-MS/MS system
Methodology:
Preparation: Thaw HLM and NADPH system on ice. Prepare a 1 mg/mL HLM working solution in phosphate buffer.
Incubation Mixture: In a 96-well plate, add phosphate buffer, the HLM working solution, and the test compound (final concentration 1 µM).
Initiation: Pre-warm the plate at 37°C for 5 minutes. Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system. This is the T=0 time point.
Rationale: Cytochrome P450 enzymes are NADPH-dependent. Adding NADPH starts the reaction. The 37°C incubation mimics physiological temperature.
Time Points: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture.
Quenching: Immediately add the aliquot to a separate plate containing cold acetonitrile with an internal standard. This stops the enzymatic reaction and precipitates the proteins.
Rationale: The organic solvent denatures the enzymes, halting all metabolic activity. The internal standard is crucial for accurate quantification by LC-MS/MS.
Sample Processing: Centrifuge the quenched plate to pellet the precipitated proteins. Transfer the supernatant for analysis.
Analysis: Analyze the samples using a validated LC-MS/MS method to determine the remaining percentage of the parent compound at each time point.
Data Interpretation: Plot the natural log of the percent remaining compound versus time. The slope of the line is the elimination rate constant (k). The half-life is calculated as t½ = 0.693 / k. A longer half-life for the methylated analog supports the metabolic shielding hypothesis.
Trustworthiness: A Self-Validating System
The described workflow is inherently self-validating. The unmethylated parent compound serves as the direct experimental control for the methylated analog. By testing both compounds concurrently under identical conditions, any observed difference in potency (IC50) or metabolic stability (t½) can be confidently attributed to the presence of the methyl group, thereby validating the "magic methyl" hypothesis for that specific molecular position.
Chapter 4: Future Perspectives and Conclusion
The "magic methyl" effect, once a product of serendipitous observation, is now a well-established and powerful strategy in rational drug design.[1][6] The primary challenge remains the synthetic accessibility of methylated analogs. A significant bottleneck in drug discovery is the need to remake complex molecules from scratch to introduce these modifications.[14] Therefore, the development of robust and selective late-stage C-H methylation methods is a major frontier in synthetic chemistry.[9][14][15] These new reactions will allow chemists to directly install methyl groups onto already complex, drug-like molecules, dramatically accelerating the exploration of the "magic methyl" effect.[14]
References
Singh, M., Kaifl, M., Akthar, M. N., Gupta, N., & Sagar, P. (2025, October 25). Role of Heterocycles in Drug Discovery: An Overview. World Journal of Advanced Research and Reviews, 28(01), 1924–1928. [Link]
de Souza, M., Pinheiro, P., Franco, L. S., & Fraga, C. A. M. (2023). The Magic Methyl and Its Tricks in Drug Discovery and Development. Pharmaceuticals, 16(8), 1157. [Link]
Shah, P., Sharma, B., & Sharma, J. (2021, December 17). Magic Methyl Effects in Drug Design. Global Journal of Pharmacy & Pharmaceutical Sciences, 9(3). [Link]
Pibiri, I. (2024). Recent Advances: Heterocycles in Drugs and Drug Discovery. Pharmaceuticals, 17(9), 1158. [Link]
Kumar, Dr. A. (2025, October 8). Heterocyclic Compounds in Drug Development: A Medicinal Chemistry Perspective Review. International Journal of Advances in Engineering and Management (IJAEM), 7(10), 123-134. [Link]
Bhutani, R., & Pathak, D. (2025, October 23). Key heterocyclic moieties for the next five years of drug discovery and development. Journal of Drug Discovery and Development. [Link]
Singh, M., et al. (2025, October 25). Role of Heterocycles in Drug Discovery: An Overview. World Journal of Advanced Research and Reviews. [Link]
Illinois Chemistry. (2020, March 24). Researchers finding ways to rapidly access the “magic methyl” effect. University of Illinois Urbana-Champaign. [Link]
Guizhou University. (2026, April 2). The tiny methyl group: A small modification with big impact on insecticide development. Engineering. [Link]
Aynetdinova, D., Callens, M. C., Hicks, H. B., et al. (2021). Installing the “magic methyl” – C–H methylation in synthesis. Chemical Society Reviews, 50(10), 5927-6003. [Link]
Gerstenberger, M. R., et al. (2025, March 20). Methyls and Me. Journal of Medicinal Chemistry. [Link]
ResearchGate. (n.d.). Examples of profound conformational effects due to a ''Magic Methyl''. ResearchGate. [Link]
Rodrigues, M. O., et al. (2018, November 1). Methyl-containing pharmaceuticals: Methylation in drug design. Bioorganic & Medicinal Chemistry, 26(19), 5225-5235. [Link]
Baran, P. (2014, March 12). Magic Methyl Effect. Open Flask. [Link]
Singh, A. P., & Sen, S. (2025, November 5). Mechanism of drug-potency enhancement via methylation. Physical Chemistry Chemical Physics, 27(41), 29775-29785. [Link]
Studley, J. (2020, April 29). The Magic Methyl in Medicinal Chemistry. Scientific Update. [Link]
da Silva, L. C. C., et al. (2025, April 21). Exploring the Conformational Effects of N- and C-Methylation of N-Acylhydrazones. ACS Omega. [Link]
Macmillan Group. (2023, January 25). Late-Stage C(sp3)–H Methylation of Drug Molecules. Princeton University. [Link]
Engle, K. M. (2020, April 15). Methyl groups make a late entrance. Nature, 580, 457-458. [Link]
Fiedor, L., et al. (2018, May 28). Side Methyl Groups Control the Conformation and Contribute to Symmetry Breaking of Isoprenoid Chromophores. Angewandte Chemie International Edition in English, 57(22), 6501-6506. [Link]
Wang, D., et al. (2025). The magic methyl effect of thermally activated delayed fluorescent emitters on blue organic light-emitting diodes. Journal of Materials Chemistry C. [Link]
Zhang, Q., et al. (2025, February 11). Harnessing the Magic Methyl Effect: Discovery of CLPP-2068 as a Novel HsClpP Activator for the Treatment of Diffuse Large B-Cell Lymphoma. Journal of Medicinal Chemistry. [Link]
Jamison, C. R., et al. (2024, December 4). Magic methylation with methyl-containing peroxides. Organic & Biomolecular Chemistry, 22(46), 9481-9498. [Link]
Kim, H., et al. (2025, April 4). Synthesis and Biological Assessment of Eucalyptin: Magic Methyl Effects. Molecules, 30(7), 1275. [Link]
Tzeng, Y., & Kalodimos, C. G. (2010, June 4). Comparison of Entropic Contributions to Binding in a “Hydrophilic” versus “Hydrophobic” Ligand−Protein Interaction. Journal of the American Chemical Society, 132(25), 8599-8601. [Link]
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Discovering Novel Glycosidase Inhibitors Based on Azepane Structures: A Technical Guide to Design, Synthesis, and Evaluation
Executive Summary & Mechanistic Rationale For decades, the development of glycosidase inhibitors has been dominated by five- and six-membered iminosugars, such as pyrrolidines and piperidines (e.g., deoxynojirimycin, DNJ...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Mechanistic Rationale
For decades, the development of glycosidase inhibitors has been dominated by five- and six-membered iminosugars, such as pyrrolidines and piperidines (e.g., deoxynojirimycin, DNJ). While these rigid scaffolds successfully mimic the ground state or specific transition states of carbohydrate substrates, their lack of conformational flexibility often limits their selectivity and binding affinity across different glycoside hydrolase (GH) families.
As a Senior Application Scientist, I have observed a paradigm shift toward azepanes —seven-membered polyhydroxylated iminoalditols. The causality behind this structural choice is rooted in transition-state theory. Glycosidases typically force their substrates into highly distorted, high-energy conformations (such as boat or skew-boat geometries) to facilitate the formation of an oxocarbenium ion-like transition state. Azepanes possess higher intrinsic flexibility than their six-membered counterparts. This allows the seven-membered ring to adopt alternate, distorted conformations within the enzyme active site, effectively mimicking the transition state coordinate and leading to potent, competitive inhibition [1].
This whitepaper provides an in-depth, self-validating framework for the design, synthesis, and biological evaluation of novel azepane-based glycosidase inhibitors.
Target Selection and Structural Biology
Azepane scaffolds have shown exceptional promise against specific therapeutic targets. Two primary pathways of interest include:
Human O-GlcNAcase (OGA / GH84): Involved in the post-translational processing of intracellular proteins. Inhibiting OGA is a major therapeutic strategy for neurodegenerative diseases like Alzheimer's.
Bacterial NagZ: A glycosidase involved in muropeptide recycling in Pseudomonas aeruginosa. Inhibiting NagZ prevents the induction of AmpC β-lactamase, thereby resensitizing resistant bacteria to β-lactam antibiotics [4].
O-GlcNAc cycling pathway and targeted GH84 inhibition by azepane derivatives.
Synthetic Methodology: Constructing the Azepane Core
The synthesis of seven-membered iminosugars requires strict stereochemical control. While Ring-Closing Metathesis (RCM) has been successfully used to synthesize azepanes from D-arabinose [2], the protocol below utilizes an
SN2
aminocyclization approach.
Causality for Choice of Method:SN2
aminocyclization from a bis-epoxide precursor allows for direct, stereospecific inversion at the reacting centers. This prevents the epimerization often seen in reductive amination pathways and ensures high diastereomeric purity of the final azepane.
Iterative workflow for the design, synthesis, and biological evaluation of azepane inhibitors.
Protocol 1: Synthesis of Polyhydroxylated Azepanes via
SN2
Aminocyclization
Self-Validating System: This protocol incorporates in-process TLC monitoring and post-reaction 2D NMR to definitively distinguish the 7-membered azepane product from the thermodynamically favored 6-membered piperidine byproduct.
Step-by-Step Methodology:
Precursor Preparation: Begin with D-mannitol. Convert to the corresponding 1,2:5,6-dianhydro-D-mannitol (bis-epoxide) intermediate using standard protecting group chemistry (e.g., isopropylidene acetals) and tosylation followed by base-promoted epoxidation.
Aminocyclization:
Dissolve the bis-epoxide (1.0 eq) in anhydrous DMF under an argon atmosphere.
Add the desired primary amine (e.g., benzylamine or an alkyl amine like butylamine) (1.2 eq) to the solution.
Heat the mixture to 80°C for 24-48 hours. Causality: Elevated temperature is required to overcome the entropic barrier of 7-membered ring closure versus intermolecular oligomerization.
Purification: Evaporate the solvent under reduced pressure. Purify the crude mixture via flash column chromatography (Silica gel, EtOAc/Hexane gradient) to isolate the protected azepane.
Deprotection: Remove the isopropylidene protecting groups using acidic conditions (e.g., TFA/H2O 9:1) at room temperature for 2 hours. If a benzyl group is present on the nitrogen, remove it via catalytic hydrogenolysis (Pd/C, H2 atmosphere) to yield the free iminosugar.
Structural Validation (Crucial Step):
Perform
1
H-
1
H COSY and
1
H-
13
C HSQC NMR spectroscopy.
Validation Check: Confirm the chemical shifts of the methylene protons adjacent to the nitrogen. In a 7-membered azepane, you must observe two distinct sets of
CH2
signals integrating to 4 protons total, confirming cyclization occurred at the terminal carbons rather than internal carbons.
To accurately determine the potency of synthesized azepanes, steady-state enzyme kinetics must be evaluated.
Causality for Assay Design: We utilize
p
-nitrophenyl (
p
NP) glycoside substrates. The enzymatic hydrolysis of these substrates releases
p
-nitrophenolate, a chromophore that absorbs strongly at 400 nm. This allows for continuous, real-time spectrophotometric monitoring of the reaction velocity, which is far more accurate than endpoint assays for determining competitive inhibition constants (
Ki
).
Protocol 2: Steady-State Kinetic Evaluation of Glycosidase Inhibition
Self-Validating System: The assay is run in parallel with a known reference inhibitor (e.g., Deoxynojirimycin, DNJ). If the
Ki
of the reference compound deviates by more than 15% from established literature values, the assay is considered invalid (indicating enzyme degradation or substrate autohydrolysis), and fresh reagents must be prepared.
Step-by-Step Methodology:
Reagent Preparation: Prepare a 50 mM sodium phosphate buffer (pH 7.4) containing 100 mM NaCl. Prepare stock solutions of the azepane inhibitor (10 mM in DMSO) and the specific
p
NP-glycoside substrate (e.g.,
p
NP-GlcNAc for OGA).
Enzyme Incubation: In a 96-well microplate, add the target glycosidase (e.g., 0.5 nM final concentration) to varying concentrations of the azepane inhibitor (ranging from 0.1 μM to 1000 μM). Incubate at 37°C for 15 minutes to allow for binding equilibrium.
Reaction Initiation: Add the
p
NP-glycoside substrate at concentrations flanking the established
Km
value (e.g.,
0.5Km
,
1Km
,
2Km
,
4Km
).
Data Acquisition: Immediately monitor the absorbance at 400 nm using a microplate reader for 10 minutes at 37°C. Extract the initial linear velocities (
v0
) from the absorbance vs. time plots.
Kinetic Analysis: Plot the data using a Dixon plot (
1/v0
vs. [Inhibitor]) or fit globally to the competitive inhibition Michaelis-Menten equation using non-linear regression software (e.g., GraphPad Prism). Calculate the
IC50
and the absolute inhibition constant (
Ki
).
Quantitative Structure-Activity Relationship (QSAR) Data
The structural modifications of the azepane ring—specifically the stereochemistry of the hydroxyl groups and the nature of the N-alkyl or C-alkyl substituents—drastically alter target selectivity. The table below summarizes the inhibitory profiles of key azepane derivatives synthesized and evaluated in recent literature.
Data Interpretation: The data clearly demonstrates that tuning the stereochemistry and ring substituents allows azepanes to act as highly selective probes. For instance, the D-gluco relative configuration of Compound 9 selectively inhibits
α
-galactosidase, while the N-acetylated AzeNAc mimics the natural GlcNAc substrate to potently inhibit GH84 enzymes.
Conclusion
The transition from rigid piperidine iminosugars to conformationally flexible azepanes represents a critical evolution in glycosidase inhibitor design. By leveraging the intrinsic ability of the seven-membered ring to adopt transition-state-like distortions, researchers can achieve superior binding affinities and selectivity profiles. The integration of robust synthetic methodologies with self-validating kinetic assays ensures the reliable discovery of next-generation therapeutics targeting metabolic, neurodegenerative, and infectious diseases.
References
Caines, M. E. C., et al. "Molecular Basis for Inhibition of GH84 Glycoside Hydrolases by Substituted Azepanes: Conformational Flexibility Enables Probing of Substrate Distortion." Journal of the American Chemical Society, 2009.[Link]
Li, H., et al. "The first synthesis of substituted azepanes mimicking monosaccharides: a new class of potent glycosidase inhibitors." Organic & Biomolecular Chemistry, 2004.[Link]
Taghzouti, H., et al. "Synthesis of 2-carboxymethyl polyhydroxyazepanes and their evaluation as glycosidase inhibitors." Bioorganic Chemistry, 2015.[Link]
Bouquet, J., et al. "Selective trihydroxylated azepane inhibitors of NagZ, a glycosidase involved in Pseudomonas aeruginosa resistance to β-lactam antibiotics." Organic & Biomolecular Chemistry, 2017.[Link]
"Iminosugars: Effects of Stereochemistry, Ring Size, and N-Substituents on Glucosidase Activities." Semantic Scholar, 2019.[Link]
Protocols & Analytical Methods
Method
A Step-by-Step Guide to the Chemoenzymatic Synthesis of Substituted Azepanes
An Application Note and Protocol for Researchers Abstract: This guide provides a detailed, field-proven methodology for the chemoenzymatic synthesis of highly valuable, enantioenriched substituted azepanes. Azepane scaff...
Author: BenchChem Technical Support Team. Date: April 2026
An Application Note and Protocol for Researchers
Abstract:
This guide provides a detailed, field-proven methodology for the chemoenzymatic synthesis of highly valuable, enantioenriched substituted azepanes. Azepane scaffolds are prevalent in numerous clinically relevant pharmaceuticals, yet their stereocontrolled synthesis remains a significant challenge for synthetic chemists.[1][2] This application note details a robust, two-stage strategy that synergistically combines the precision of biocatalysis with the versatility of modern organic chemistry. The first stage employs imine reductases (IREDs) for the asymmetric synthesis of chiral 2-aryl azepanes, establishing the crucial stereocenter with exceptional fidelity. The second stage leverages a novel organolithium-mediated rearrangement to install a second substituent at the C2 position, affording synthetically challenging heterocyclic α-tertiary amines.[3][4] This document is intended for researchers, scientists, and drug development professionals seeking to construct complex chiral azepane derivatives with high efficiency and stereoselectivity.
Part 1: Strategic Overview & Scientific Rationale
The seven-membered azepane ring is a privileged scaffold in medicinal chemistry, forming the core of drugs targeting a wide range of conditions, from neurological disorders to cancer.[5][6] However, the synthesis of specific stereoisomers of substituted azepanes is often hampered by challenges in controlling stereochemistry, particularly at the carbon alpha to the nitrogen atom.[7] Traditional chemical methods can require lengthy synthetic routes, chiral auxiliaries, or expensive transition-metal catalysts that may introduce process safety and purity concerns.[8][9]
Chemoenzymatic synthesis offers a powerful and sustainable alternative.[10] By integrating highly selective enzymatic transformations with chemical reactions, we can construct complex molecules in a more efficient and environmentally benign manner. The strategy outlined herein capitalizes on this synergy.
The Core Strategy involves:
Biocatalytic Asymmetric Reductive Amination: An achiral aminoketone precursor, which exists in equilibrium with a cyclic imine, is converted into a highly enantioenriched 2-substituted azepane. This key stereochemistry-defining step is catalyzed by an Imine Reductase (IRED).
Chemical Derivatization & Stereospecific Rearrangement: The resulting chiral amine is first converted to an N'-aryl urea. This intermediate then undergoes a highly stereospecific, base-mediated rearrangement to introduce a second substituent at the C2 position, yielding a valuable 2,2-disubstituted azepane.[3][11]
This approach provides access to previously hard-to-synthesize α-tertiary cyclic amines with excellent control over the stereocenter.
Fig 1. Overall chemoenzymatic workflow for substituted azepane synthesis.
Part 2: The Biocatalytic Keystone: IRED-Mediated Asymmetric Synthesis
The success of this entire synthetic strategy hinges on the ability to produce a chiral azepane precursor with high enantiomeric purity. Imine reductases (IREDs) are exceptionally well-suited for this task.[12][13]
Causality Behind Experimental Choices
Why Imine Reductases? IREDs are a class of NAD(P)H-dependent oxidoreductases that catalyze the asymmetric reduction of imines to chiral amines.[8][14] They offer exquisite stereoselectivity, often producing the desired enantiomer with >99% enantiomeric excess (ee). Their ability to directly perform reductive amination on a ketone/amine mixture (or an intramolecular aminoketone) makes them highly efficient.[15]
Cofactor Recycling is Essential: IREDs require a reduced nicotinamide cofactor (NADPH or NADH) as a hydride source. These cofactors are too expensive to be used in stoichiometric amounts. Therefore, a cofactor recycling system is mandatory for any process-scale application. A common and effective system pairs glucose with glucose dehydrogenase (GDH), which oxidizes glucose to gluconolactone while regenerating the NADPH cofactor.[14]
Enzyme Formulation: IREDs can be used as purified enzymes, but for initial screening and process development, using a crude cell-free extract from an E. coli expression host is often more cost-effective and rapid. This extract contains the IRED and, if co-expressed, the GDH for the recycling system.
Table 1: Comparison of Biocatalytic Enzymes for Chiral Amine Synthesis
Enzyme Class
Reaction Type
Pros
Cons
Imine Reductase (IRED)
Asymmetric Reductive Amination
High stereoselectivity (>99% ee); Broad substrate scope; Direct amination of ketones.[12][14]
Requires expensive cofactor and recycling system.[14]
Transaminase (TAm)
Asymmetric Transamination
Can achieve >99% ee; Does not require NAD(P)H.[9][16]
Reaction equilibrium can be unfavorable; Requires a sacrificial amine donor.[16][17]
Limited to deracemization; Requires a stoichiometric reductant to recycle the intermediate imine.[3]
Lipase
Kinetic Resolution
Operationally simple; No cofactor needed; Stable in organic solvents.[18][19][20]
Maximum theoretical yield is 50%; Requires separation of product and unreacted starting material.[21]
Protocol 1: IRED-Mediated Asymmetric Synthesis of (S)-2-Arylazepane
This protocol is adapted from the work of Zawodny et al. and describes the asymmetric reduction of 7-phenyl-2,3,4,5-tetrahydro-1H-azepine, which is in equilibrium with its aminoketone precursor.[3]
Imine Reductase (S-selective, e.g., CfIRED or mIRED-02 as a cell-free extract)[3]
Glucose Dehydrogenase (GDH)
NADP⁺ (sodium salt)
D-Glucose
Potassium phosphate buffer (1.0 M, pH 7.5)
Toluene or Methyl-tert-butyl ether (MTBE) for extraction
Anhydrous Magnesium Sulfate (MgSO₄)
Deionized water
Equipment:
Temperature-controlled shaker/incubator
pH meter
Centrifuge (if starting from cell pellets)
Reaction vials (e.g., 20 mL glass scintillation vials)
Separatory funnel
Rotary evaporator
HPLC with a chiral stationary phase column for analysis
Procedure:
Enzyme Preparation (if starting from cell pellets):
Resuspend E. coli cell pellet expressing the IRED and GDH in 10 mL of phosphate buffer per gram of wet cell weight.
Lyse the cells using a sonicator or high-pressure homogenizer on ice.
Centrifuge the lysate at high speed (e.g., >15,000 x g) for 30 minutes at 4°C to pellet cell debris.
Carefully decant the supernatant (cell-free extract) for use in the reaction.
Reaction Setup:
In a 20 mL vial, prepare the reaction mixture by adding the components in the following order:
8.0 mL Potassium Phosphate Buffer (1.0 M, pH 7.5)
1.0 mL NADP⁺ solution (10 mg/mL in water)
1.0 mL D-Glucose solution (250 mg/mL in water)
1.0 mL of IRED/GDH cell-free extract.
A magnetic stir bar.
Adjust the final pH to 7.5 if necessary using 1M NaOH or 1M HCl.
Initiate the reaction by adding 50 mg of the aminoketone precursor.
Incubation:
Seal the vial and place it in a shaker-incubator set to 30°C and 200 rpm.
Allow the reaction to proceed for 24-48 hours.
Monitoring the Reaction:
Periodically take a small aliquot (e.g., 50 µL), quench it with an equal volume of acetonitrile or by basifying and extracting with ethyl acetate.
Analyze the sample by chiral HPLC to determine the conversion and enantiomeric excess (ee).
Work-up and Purification:
Once the reaction has reached completion (>95% conversion), adjust the pH of the mixture to >11 with 5M NaOH.
Transfer the mixture to a separatory funnel and extract the product with toluene or MTBE (3 x 20 mL).
Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.
The resulting crude chiral 2-aryl azepane can be purified further by silica gel chromatography if necessary. A typical isolated yield is in the range of 70-85% with an ee of >99%.[3]
Part 3: The Chemical Transformation: Accessing α-Tertiary Azepanes
With the chiral azepane in hand, the next stage is a sophisticated chemical manipulation to install a second substituent at the C2 position. This is achieved via a stereospecific rearrangement that proceeds through a configurationally stable organolithium intermediate.[3][4]
Fig 2. Reaction pathway for the synthesis of a 2,2-disubstituted azepane.
Protocol 2: Formation of the N'-Aryl Urea Intermediate
Materials:
(S)-2-Arylazepane (from Protocol 1)
3-Fluorophenyl isocyanate
Anhydrous Dichloromethane (DCM)
Anhydrous Diethyl Ether (Et₂O)
Hexanes
Procedure:
Reaction Setup:
Dissolve the (S)-2-Arylazepane (1.0 eq) in anhydrous DCM in a flame-dried, round-bottom flask under an inert atmosphere (Nitrogen or Argon).
Cool the solution to 0°C in an ice bath.
Add 3-fluorophenyl isocyanate (1.1 eq) dropwise via syringe.
Reaction:
Allow the mixture to warm to room temperature and stir for 2-4 hours.
Monitor the reaction by TLC until the starting amine is fully consumed.
Purification:
Concentrate the reaction mixture under reduced pressure.
Triturate the resulting solid with a mixture of diethyl ether and hexanes to induce precipitation.
Collect the solid product by vacuum filtration, wash with cold hexanes, and dry under vacuum to yield the N'-aryl urea as a white solid. The yield is typically quantitative.[3]
CAUTION: This procedure uses pyrophoric and moisture-sensitive reagents. It must be performed under a strict inert atmosphere using anhydrous solvents and proper Schlenk line or glovebox techniques.
In a flame-dried, multi-neck flask equipped with a stir bar, thermometer, and septum, dissolve the N'-aryl urea (1.0 eq) in a mixture of anhydrous THF and DMPU (typically a 4:1 ratio).
Cool the solution to -78°C using a dry ice/acetone bath.
Addition of Base:
Slowly add the LDA solution (2.2 eq) dropwise via syringe over 15 minutes, ensuring the internal temperature does not rise above -70°C.
A color change (typically to deep red or orange) indicates the formation of the benzyllithium anion.
Rearrangement:
Stir the reaction mixture at -78°C for 1 hour.
Quenching and Work-up:
Quench the reaction at -78°C by the slow addition of saturated aqueous NH₄Cl solution.
Allow the mixture to warm to room temperature.
Extract the product with ethyl acetate (3 x 25 mL).
Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.
Purification:
Purify the crude product by flash column chromatography on silica gel to afford the final 2,2-disubstituted azepane. A typical isolated yield is around 70-80%.[3] The stereochemistry of the product is inverted relative to the starting material.
Table 2: Representative Data for the Chemoenzymatic Synthesis
Data adapted from Zawodny et al., J. Am. Chem. Soc. 2018.[3]
Precursor
IRED Variant
Chiral Azepane Product
ee (%)
Rearrangement Product
Yield (%)
5-amino-1-phenylpentan-1-one
CfIRED (S-selective)
(S)-2-phenylazepane
>99
(R)-2-(3-fluorophenyl)-2-phenylazepane
78
5-amino-1-phenylpentan-1-one
IR-22 (R-selective)
(R)-2-phenylazepane
>99
(S)-2-(3-fluorophenyl)-2-phenylazepane
71
5-amino-1-(p-tolyl)pentan-1-one
CfIRED (S-selective)
(S)-2-(p-tolyl)azepane
>99
(R)-2-(3-fluorophenyl)-2-(p-tolyl)azepane
72
Part 4: Conclusion & Future Outlook
This application note has detailed a powerful chemoenzymatic strategy for producing highly substituted, enantioenriched azepanes. By leveraging the stereocontrol of imine reductases and the precision of organolithium chemistry, this method provides reliable access to valuable α-tertiary cyclic amine scaffolds. The protocols described are robust and can be adapted to a range of substrates, making this an authoritative guide for researchers in drug discovery and development.
Future work in this area could involve expanding the substrate scope of both the enzymatic and chemical steps. Furthermore, other enzymatic transformations, such as the selective C-H functionalization of the azepane ring using engineered cytochrome P450 enzymes, could provide complementary routes to novel, complex derivatives.[22]
References
Zawodny, W., Montgomery, S. L., Marshall, J. R., Finnigan, J. D., Turner, N. J., & Clayden, J. (2018). Chemoenzymatic Synthesis of Substituted Azepanes by Sequential Biocatalytic Reduction and Organolithium-Mediated Rearrangement. Journal of the American Chemical Society, 140(51), 17872–17877. [Link]
Sharma, V., Kumar, V., & Singh, B. (2022). Recent Advances on the Synthesis of Azepane-Based Compounds. ChemistrySelect, 7(2). [Link]
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Mitsukura, K., Suzuki, M., Tada, K., Yoshida, T., & Nagasawa, T. (2010). Asymmetric synthesis of chiral cyclic amine from cyclic imine by bacterial whole-cell catalyst of enantioselective imine reductase. Organic & Biomolecular Chemistry, 8(20), 4533-4535. [Link]
Roiban, G-D. (2024). Application of Imine Reductases and Reductive Aminases for the Synthesis of Chiral Amines. University of Manchester Research Explorer. [Link]
Xiang, S., et al. (2023). Structure-guided semi-rational design of an imine reductase for enantio-complementary synthesis of pyrrolidinamine. Chemical Science, 14(3), 675-681. [Link]
Schober, M., & Mangas-Sanchez, J. (2019). Process Development of Imine Reductase-Catalyzed Enantioselective Synthesis of Cyclic Amines. Organic Process Research & Development, 23(8), 1635-1643. [Link]
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Zawodny, W., et al. (2018). Chemoenzymatic Synthesis of Substituted Azepanes by Sequential Biocatalytic Reduction and Organolithium-Mediated Rearrangement. PubMed. [Link]
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Zhang, Y., et al. (2022). Enantioselective oxidation of unactivated C–H bonds in cyclic amines by iterative docking-guided mutagenesis of P450BM3 (CYP102A1). Nature Catalysis, 5, 936–945. [Link]
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Zawodny, W., et al. (2018). Chemoenzymatic Synthesis of Substituted Azepanes by Sequential Biocatalytic Reduction and Organolithium-Mediated Rearrangement. University of Manchester Research Explorer. [Link]
Mikan, C. P., et al. (2023). Stereoselective Two-Carbon Ring Expansion of Allylic Amines via Electronic Control of Palladium-Promoted Equilibria. Chemical Science, 14(25), 6814-6821. [Link]
ResearchGate. (2018). Chemoenzymatic Synthesis of Substituted Azepanes by Sequential Biocatalytic Reduction and Organolithium-Mediated Rearrangement | Request PDF. [Link]
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Gotor-Fernández, V., et al. (2024). Enzymatic Desymmetrisation of Prochiral meso-1,2-Disubstituted-1,2-Diaminoethane for the Synthesis of Key Enantioenriched (−)-Nutlin-3 Precursor. Molecules, 29(14), 3241. [Link]
de Souza, R. O. M. A., et al. (2015). Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates. International Journal of Molecular Sciences, 16(12), 29682–29705. [Link]
Hovione. (2020). Technical advances towards the industrial application of transaminases for the synthesis of chiral amines. [Link]
Pellis, A., et al. (2021). Lipase-Catalyzed Kinetic Resolution of Alcohols as Intermediates for the Synthesis of Heart Rate Reducing Agent Ivabradine. Catalysts, 11(1), 103. [Link]
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Deng, L., et al. (2000). A Highly Enantioselective Catalytic Desymmetrization of Cyclic Anhydrides with Modified Cinchona Alkaloids. Journal of the American Chemical Society, 122(27), 6512–6513. [Link]
Dobbs, A. P., et al. (2012). Synthesis of Tetrahydroazepines through Silyl Aza-Prins Cyclization Mediated by Iron(III) Salts. The Journal of Organic Chemistry, 77(17), 7483–7490. [Link]
Wang, C., et al. (2024). Enantioselective construction of cycloalkyl amines via nickel-catalysed alkene desymmetrization. Organic Chemistry Frontiers. [Link]
Application of organolithium-mediated rearrangement for azepane functionalization.
An Application Guide to Organolithium-Mediated Rearrangements for Azepane Functionalization Introduction: Unlocking New Chemical Space in Drug Discovery The azepane scaffold, a seven-membered nitrogen-containing heterocy...
Author: BenchChem Technical Support Team. Date: April 2026
An Application Guide to Organolithium-Mediated Rearrangements for Azepane Functionalization
Introduction: Unlocking New Chemical Space in Drug Discovery
The azepane scaffold, a seven-membered nitrogen-containing heterocycle, represents a significant and underexplored area of three-dimensional chemical space.[1][2] Unlike their five- and six-membered counterparts (pyrrolidine and piperidine), which are ubiquitous in medicinal chemistry, azepanes offer unique conformational flexibility and structural diversity, making them highly attractive cores for novel therapeutics.[3][4] Their presence in bioactive natural products like the protein kinase inhibitor Balanol highlights their potential in drug design.[5] However, the synthesis and functionalization of the azepane ring have been historically challenging due to slow cyclization kinetics and a lack of robust synthetic methods.[1][5]
This guide details the application of organolithium-mediated rearrangement reactions as a powerful and stereospecific strategy for the functionalization of pre-formed azepane rings. Organolithium reagents, known for their potent basicity and nucleophilicity, can generate key nitrogen ylide or carbanion intermediates, which subsequently undergo elegant intramolecular rearrangements to install new carbon-carbon or carbon-heteroatom bonds with high degrees of control.[6][7] We will explore the mechanistic underpinnings of these transformations and provide detailed protocols to empower researchers in the synthesis of novel azepane derivatives.
Core Concepts: Harnessing Anionic Rearrangements
The central strategy involves the deprotonation of a carbon atom alpha to the nitrogen within a suitably derivatized azepane. This is typically achieved using a strong, non-nucleophilic base like lithium diisopropylamide (LDA) or an alkyllithium such as n-butyllithium (n-BuLi).[8] The resulting intermediate, a nitrogen ylide or a configurationally stable organolithium species, is poised for intramolecular rearrangement.[9][10] Two classic named reactions are central to this chemistry: the Stevens and the Sommelet-Hauser rearrangements.
[3][5]-Stevens Rearrangement: This reaction involves the formal 1,2-migration of a group from the nitrogen atom to the adjacent carbanionic carbon. The mechanism has been a subject of debate but is now largely understood to proceed through a homolytic cleavage of the N-C bond to form a radical pair, which then recombines.[11][12] This pathway results in the formation of a new C-C bond at the alpha-position of the azepane ring.
[3][9]-Sommelet-Hauser Rearrangement: This is a concerted, pericyclic[3][9]-sigmatropic rearrangement.[13] It occurs when one of the N-substituents is a benzyl or allyl group. Deprotonation occurs on a methyl or methylene group of the N-substituent, followed by a rearrangement through a five-membered cyclic transition state to functionalize the ortho position of a benzyl group or the terminus of an allyl group.[13][14] While the Stevens rearrangement is a direct functionalization of the azepane core, the Sommelet-Hauser rearrangement modifies a substituent attached to the nitrogen.
A modern and highly effective variant involves the stereospecific rearrangement of configurationally stable benzylic organolithiums, which can be considered a type of anionic Stevens or Wittig rearrangement.[9] This approach allows for the transfer of aryl or alkenyl groups from the nitrogen to the C2 position of the azepane ring with high fidelity.
Caption: General mechanism for organolithium-mediated azepane functionalization.
Field-Proven Protocol: Stereospecific N- to C-Aryl Migration
This protocol is adapted from the work of Clayden and Turner, demonstrating a highly stereospecific functionalization of an enantioenriched azepane derivative.[9][15] The strategy relies on the generation of a configurationally stable benzylic organolithium intermediate from an N'-aryl urea precursor, which then undergoes a retention-of-configuration rearrangement.
Experimental Rationale
The choice of an N'-aryl urea as the precursor is critical. The urea moiety serves two purposes: it acts as a directing group for the initial deprotonation and the N'-aryl group is the migrating group itself. The use of Lithium Diisopropylamide (LDA) as the base ensures deprotonation at the benzylic C2 position without competing nucleophilic addition. The solvent system, a mixture of diethyl ether (Et₂O) and N,N'-dimethylpropyleneurea (DMPU), is also key. DMPU is a polar, aprotic additive that helps to break down organolithium aggregates, increasing the reactivity of the base and stabilizing the resulting organolithium intermediate.[8] The reaction is performed at low temperatures (-78 °C) to control reactivity and maintain the configurational stability of the organolithium intermediate.
Step-by-Step Methodology
Materials:
(R)-N-(azepan-2-yl)-N'-phenylurea (or other N'-aryl urea derivative) (1.0 eq)
Inert Atmosphere Setup: Flame-dry a two-necked round-bottom flask equipped with a magnetic stir bar and a rubber septum. Allow it to cool to room temperature under a stream of dry argon or nitrogen.
LDA Preparation (In Situ): In a separate flame-dried flask under argon, prepare a solution of LDA. To anhydrous THF (or Et₂O, as required) cooled to -78 °C, add diisopropylamine (1.1 eq). Slowly add n-butyllithium (1.05 eq) dropwise via syringe. Stir the solution at -78 °C for 15 minutes, then allow it to warm to 0 °C for 15 minutes before use. Alternatively, a commercially prepared LDA solution can be used.
Substrate Preparation: In the main reaction flask, dissolve the (R)-N-(azepan-2-yl)-N'-phenylurea substrate (1.0 eq) in a 4:1 mixture of anhydrous Et₂O and DMPU (to make a ~0.1 M solution).
Deprotonation and Rearrangement: Cool the substrate solution to -78 °C using a dry ice/acetone bath. Slowly add the freshly prepared LDA solution (1.2 eq) dropwise via syringe over 10 minutes. The solution may change color, indicating the formation of the organolithium species.
Reaction Monitoring: Stir the reaction mixture at -78 °C. The progress of the rearrangement can be monitored by thin-layer chromatography (TLC) or LC-MS by taking aliquots, quenching them with methanol, and analyzing the crude mixture. Allow the reaction to stir for 2-4 hours or until completion is indicated.
Quenching: Once the reaction is complete, quench it at -78 °C by the slow, dropwise addition of saturated aqueous NH₄Cl solution.
Workup: Allow the mixture to warm to room temperature. Transfer the contents to a separatory funnel and add water and ethyl acetate. Separate the layers. Extract the aqueous layer two more times with ethyl acetate.
Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Chromatography: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane/ethyl acetate) to afford the pure 2-aryl-2-(phenylcarbamoylamino)azepane product.
Safety Precautions: Organolithium reagents like n-BuLi are pyrophoric and react violently with water.[7][8] All manipulations must be carried out under a strict inert atmosphere using anhydrous solvents and proper personal protective equipment (flame-retardant lab coat, safety glasses, gloves).
Caption: Experimental workflow for stereospecific azepane functionalization.
Quantitative Data Summary
The following table summarizes representative results from the literature for the N- to C- migration on azepane and related scaffolds, demonstrating the efficiency and stereospecificity of the method.[9]
Entry
Migrating Group (N'-Aryl)
Yield (%)
Enantiomeric Ratio (er)
1
Phenyl
77
>99:1
2
4-Methoxyphenyl
75
>99:1
3
3-Fluorophenyl
81
>99:1
4
(E)-Propenyl
65
>99:1
Data adapted from Zawodny et al., J. Am. Chem. Soc. 2018.[9] Yields are for the isolated product after chromatography. Enantiomeric ratio of the starting material was >99:1.
Conclusion and Future Outlook
Organolithium-mediated rearrangements provide a sophisticated and powerful platform for the C2-functionalization of the azepane core. By leveraging the formation of transient ylide or configurationally stable organolithium intermediates, this strategy enables the stereospecific installation of aryl, alkenyl, and other substituents, creating previously inaccessible 2,2-disubstituted azepanes.[9][15] The protocols, while requiring careful execution due to the nature of organolithium reagents, are robust and offer a direct route to novel molecular architectures. For drug development professionals and medicinal chemists, this methodology opens the door to a new region of chemical space, allowing for the synthesis of diverse libraries of conformationally rich azepane derivatives for biological screening and the development of next-generation therapeutics.
References
Philippova, A. N., Vorobyeva, D. V., Gribanov, P. S., Godovikov, I. A., & Osipov, S. N. (2022). Synthesis of Functionalized Azepines via Cu(I)-Catalyzed Tandem Amination/Cyclization Reaction of Fluorinated Allenynes. Molecules, 27(16), 5236. [Link]
Zawodny, W., Montgomery, S. L., Marshall, J. R., Finnigan, J. D., Turner, N. J., & Clayden, J. (2018). Chemoenzymatic Synthesis of Substituted Azepanes by Sequential Biocatalytic Reduction and Organolithium-Mediated Rearrangement. Journal of the American Chemical Society, 140(51), 17872–17877. [Link]
Chiacchio, M. A., Legnani, L., Chiacchio, U., & Iannazzo, D. (2022). Recent Advances on the Synthesis of Azepane-Based Compounds. In Topics in Heterocyclic Chemistry. ResearchGate. [Link]
Zawodny, W., Montgomery, S. L., Marshall, J. R., Finnigan, J. D., Turner, N. J., & Clayden, J. (2018). Chemoenzymatic Synthesis of Substituted Azepanes by Sequential Biocatalytic Reduction and Organolithium-Mediated Rearrangement. PubMed, PMID: 30521324. [Link]
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Mykura, R., Sánchez-Bento, R., Matador, E., et al. (2024). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. Nature Chemistry. [Link]
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Ghorai, S., & Ghorai, P. (2016). Expedient Synthesis of Fused Azepine Derivatives using a Sequential Rh(II)-Catalyzed Cyclopropanation/1-Aza-Cope Rearrangement of Dienyltriazoles. Organic Letters, 18(21), 5548–5551. [Link]
Wikipedia. Sommelet–Hauser rearrangement. Wikipedia, The Free Encyclopedia. [Link]
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Baek, J., Hoisington, W. A., Galgano, E. S., Schneider, E. H., & Barker, T. J. (2020). Nucleophilic Additions of Organolithium Reagents to Heterocyclic Aldimines. Synlett, 31(18), 1821–1824. [Link]
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Schmidt, F., & Strassner, T. (2024). Imidazolium Dicyanomethylides as N-Ylide Precursors of Anionic N-Heterocyclic Carbenes. Chemistry – A European Journal. [Link]
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Aggarwal, V. K., & Richardson, J. (2003). Recent Developments in Stereoselective Reactions of Sulfoxonium Ylides. Chemical Communications, (18), 2281–2291. [Link]
Ali, M., & Iqbal, M. (2017). Organolithium-mediated cyclization reactions: a practical way to access hetero- and carbocycles. New Journal of Chemistry, 41(1), 18–28. [Link]
Clayden, J., & Pink, J. H. (1997). Organolithium-mediated conversion of β-functionalised aziridines into alkynyl amino alcohols and diamines. Chemical Communications, (19), 1963–1964. [Link]
Li, A.-H., Dai, L.-X., & Aggarwal, V. K. (1997). Asymmetric Ylide Reactions: Epoxidation, Cyclopropanation, Aziridination, Olefination, and Rearrangement. Chemical Reviews, 97(6), 2341–2372. [Link]
Chen, J., & Weaver, J. D. (2021). Unified Synthesis of Azepines by Visible-Light-Mediated Dearomative Ring Expansion of Aromatic N-Ylides. Organic Letters, 23(3), 853–858. [Link]
Pan, C., & Gu, Z. (2019). Catalyst-Controlled Regiodivergence in Rearrangements of Indole-Based Onium Ylides. eScholarship, University of California. [Link]
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Bouit, K., et al. (2020). Theoretical Study of the Aza-Wittig Reaction, Me3P=NR (R = Methyl or Phenyl) with Aldehyde Using the DFT and DFT-D Methods (Dispersion Correction). Molecules, 25(22), 5396. [Link]
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Sola, M., & Bach, R. D. (1994). The mechanism of the Stevens and Sommelet-Hauser rearrangements. A theoretical study. Journal of the American Chemical Society, 116(23), 10101–10107. [Link]
Navigating the Synthesis of Azepane Cores: A Guide to N-Boc Protection and Deprotection
Introduction: The Significance of the Azepane Scaffold and Amine Protection The azepane ring, a seven-membered nitrogen-containing heterocycle, is a privileged scaffold in modern medicinal chemistry. Its inherent three-d...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Significance of the Azepane Scaffold and Amine Protection
The azepane ring, a seven-membered nitrogen-containing heterocycle, is a privileged scaffold in modern medicinal chemistry. Its inherent three-dimensional structure provides an excellent framework for developing novel therapeutics by allowing for diverse substitutions to fine-tune physicochemical and pharmacokinetic properties.[1][2] Azepane derivatives have demonstrated a wide array of pharmacological activities, and there are currently approved drugs and numerous experimental therapies that incorporate this valuable substructure.[2][3][4]
In the multi-step synthesis of complex molecules containing the azepane moiety, the strategic use of protecting groups is paramount. The nitrogen atom of the azepane ring is a nucleophilic and basic center, which can interfere with various synthetic transformations. The tert-butyloxycarbonyl (Boc) group is one of the most widely used protecting groups for amines due to its robustness under many reaction conditions and its straightforward removal under acidic conditions.[5][6] This guide provides detailed protocols and mechanistic insights for the N-Boc protection and deprotection of azepane intermediates, designed for researchers and professionals in organic synthesis and drug development.
Section 1: N-Boc Protection of Azepane Intermediates
The introduction of the Boc group onto the azepane nitrogen transforms the nucleophilic secondary amine into a non-basic, sterically hindered carbamate. This transformation is crucial for preventing unwanted side reactions in subsequent synthetic steps. The most common reagent for this purpose is di-tert-butyl dicarbonate (Boc₂O).[5]
Mechanism of N-Boc Protection
The reaction proceeds through the nucleophilic attack of the azepane nitrogen onto one of the electrophilic carbonyl carbons of di-tert-butyl dicarbonate.[5][7] This initially forms a tetrahedral intermediate. The subsequent collapse of this intermediate, often facilitated by a base, results in the formation of the stable N-Boc protected azepane, along with tert-butanol and carbon dioxide as byproducts.[5][7] While the reaction can proceed without a base, the inclusion of a non-nucleophilic base like triethylamine (TEA) is common to neutralize the acidic proton on the nitrogen, driving the reaction to completion.[5] For less reactive or sterically hindered amines, a catalytic amount of 4-(dimethylamino)pyridine (DMAP) can be used to accelerate the reaction.[8][9][10] DMAP functions as a hyper-nucleophilic catalyst, reacting with Boc₂O to form a more reactive intermediate that is then attacked by the amine.[8]
Visualizing the N-Boc Protection Mechanism
Caption: Mechanism of N-Boc protection of azepane.
Detailed Protocol for N-Boc Protection of Azepane
This protocol provides a general procedure for the N-Boc protection of an azepane derivative using di-tert-butyl dicarbonate and triethylamine.
Materials:
Azepane intermediate (1.0 eq)
Di-tert-butyl dicarbonate (Boc₂O) (1.1 - 1.5 eq)
Triethylamine (TEA) (1.2 - 1.5 eq)
Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Organic solvent for extraction (e.g., ethyl acetate, DCM)
Procedure:
In a round-bottom flask, dissolve the azepane intermediate in anhydrous THF or DCM to a concentration of 0.1-0.5 M.
Add triethylamine (1.2-1.5 eq) to the solution and stir for 5-10 minutes at room temperature.
In a separate container, dissolve di-tert-butyl dicarbonate (1.1-1.5 eq) in a minimal amount of the reaction solvent.
Add the Boc₂O solution dropwise to the stirring amine solution at room temperature.[5]
Stir the reaction mixture at room temperature for 2-12 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.
Upon completion, remove the solvent under reduced pressure using a rotary evaporator.
Redissolve the residue in an extraction solvent like ethyl acetate and wash with saturated aqueous NaHCO₃ solution, followed by brine.
Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude N-Boc protected azepane.
If necessary, purify the product by flash column chromatography on silica gel.
Section 2: N-Boc Deprotection of Azepane Intermediates
The removal of the Boc group is a critical step to unmask the azepane nitrogen for subsequent reactions. This is most commonly achieved under acidic conditions.[9] The choice of acid and solvent system can be tailored to the sensitivity of other functional groups present in the molecule.
Mechanism of Acid-Catalyzed N-Boc Deprotection
The deprotection mechanism involves the protonation of the carbonyl oxygen of the Boc group by a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[11][12] This protonation makes the carbamate more susceptible to cleavage. The protonated intermediate then collapses, leading to the loss of a stable tert-butyl cation and the formation of an unstable carbamic acid intermediate.[11][13] The carbamic acid rapidly decarboxylates, releasing carbon dioxide gas.[11][13] The resulting free azepane nitrogen is then protonated by the excess acid in the reaction mixture to form the corresponding ammonium salt (e.g., trifluoroacetate or hydrochloride salt).[11]
Visualizing the N-Boc Deprotection Mechanism
Caption: Mechanism of acid-catalyzed N-Boc deprotection.
Common Deprotection Protocols and Considerations
The choice of the deprotection method depends on the overall stability of the azepane intermediate. Below are two common, reliable protocols.
Protocol 2A: Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)
This is a very common and effective method for Boc deprotection.[11]
Materials:
N-Boc protected azepane (1.0 eq)
Anhydrous Dichloromethane (DCM)
Trifluoroacetic acid (TFA)
Procedure:
Dissolve the N-Boc protected azepane in anhydrous DCM (0.1-0.5 M) in a round-bottom flask.
Cool the solution to 0 °C using an ice bath.
Slowly add TFA to the stirred solution. A common and effective mixture is a 1:1 ratio of TFA to DCM (v/v).[11]
Allow the reaction to warm to room temperature and stir for 30 minutes to a few hours.
Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.[11]
Upon completion, remove the solvent and excess TFA under reduced pressure. Co-evaporation with a solvent like toluene can help remove residual TFA.[14]
The resulting azepane TFA salt can often be used directly in the next step or neutralized during an aqueous workup with a mild base like saturated aqueous NaHCO₃ solution.[14]
Protocol 2B: Deprotection using Hydrochloric Acid (HCl) in 1,4-Dioxane
This method is also highly efficient and can offer better selectivity in the presence of other acid-sensitive groups like tert-butyl esters.[15][16]
Materials:
N-Boc protected azepane (1.0 eq)
4M HCl in 1,4-Dioxane
Procedure:
Suspend or dissolve the N-Boc protected azepane in a 4M solution of HCl in 1,4-dioxane.
Stir the mixture at room temperature for 30 minutes to a few hours. The reaction is often complete in under 2 hours.[14][17]
Monitor the reaction progress by TLC or LC-MS.
Upon completion, evaporate the solvent under vacuum to isolate the hydrochloride salt of the deprotected azepane.[14]
The product often precipitates and can be collected by filtration after the addition of a non-polar solvent like diethyl ether.[14]
Data Presentation: Comparison of Deprotection Methods
Very mild conditions, tolerant of many functional groups.[18]
Reagents can be moisture-sensitive; potential for side products.[20]
Troubleshooting and Optimization
Incomplete Deprotection: If the reaction is sluggish, this could be due to insufficient acid, low temperature, or steric hindrance around the Boc group.[21][22] Consider increasing the acid concentration, reaction time, or gently warming the reaction mixture.[21][22]
Side Reactions: The tert-butyl cation generated during deprotection can alkylate electron-rich aromatic rings or other nucleophilic functional groups.[23] If this is a concern, scavengers such as anisole or triisopropylsilane (TIS) can be added to the reaction mixture to trap the carbocation.[9][14]
Work-up Issues: If the product TFA or HCl salt is a sticky oil, it can sometimes be precipitated or triturated with a non-polar solvent like diethyl ether or pentane to obtain a solid.
Conclusion
The N-Boc protection and deprotection of azepane intermediates are fundamental transformations in the synthesis of complex, biologically active molecules. A thorough understanding of the reaction mechanisms, careful selection of reagents and conditions, and diligent reaction monitoring are key to achieving high yields and purity. The protocols and insights provided in this guide offer a robust foundation for researchers to confidently navigate these critical synthetic steps, paving the way for the successful development of novel azepane-based therapeutics.
References
Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]
Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O). Retrieved from [Link]
Li, X., et al. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Journal of Peptide Research, 58(4), 338-41. Retrieved from [Link]
HeteroLetters. (2013). STUDIES ON SY. HeteroLetters, 3(4), 415-426. Retrieved from [Link]
ResearchGate. (2025). Importance of Dibenzoazepine and Azepine Derivatives in the Field of Medicinal Chemistry. Russian Journal of Bioorganic Chemistry, 51(6), 2337-2350. Retrieved from [Link]
ResearchGate. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Journal of Peptide Research, 58, 338-341. Retrieved from [Link]
Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O + DMAP). Retrieved from [Link]
Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. Retrieved from [Link]
Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]
George, N., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(42), 25031–25039. Retrieved from [Link]
Royal Society of Chemistry. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances. Retrieved from [Link]
Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O + Base + DMAP). Retrieved from [Link]
ACS Publications. (2004). Structure-Based Optimization of Novel Azepane Derivatives as PKB Inhibitors. Journal of Medicinal Chemistry. Retrieved from [Link]
University of Kentucky X-Ray Crystallography Facility. (n.d.). Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. Retrieved from [Link]
Hebei Boze Chemical Co.,Ltd. (2023). BOC deprotection. Retrieved from [Link]
Overcoming challenges in the stereoselective synthesis of polysubstituted azepanes.
To: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist Subject: A Practical Guide to Overcoming Challenges in the Stereoselective Synthesis of Polysubstituted Azepanes...
Author: BenchChem Technical Support Team. Date: April 2026
To: Researchers, Scientists, and Drug Development Professionals
From: Gemini, Senior Application Scientist
Subject: A Practical Guide to Overcoming Challenges in the Stereoselective Synthesis of Polysubstituted Azepanes
Introduction
The azepane scaffold, a seven-membered nitrogen-containing heterocycle, is a privileged structure in medicinal chemistry, appearing in numerous bioactive natural products and pharmaceuticals.[1][2] Its conformational flexibility and three-dimensional character offer unique opportunities for probing biological space. However, the synthesis of polysubstituted azepanes, particularly with high stereocontrol, is a formidable challenge. The entropic and enthalpic barriers to forming a seven-membered ring, coupled with the difficulty of controlling multiple stereocenters, often lead to low yields, poor selectivity, and complex product mixtures.[3][4]
This technical support center is designed to serve as a field guide for chemists navigating this complex landscape. Drawing from established literature and practical experience, this guide provides troubleshooting advice and detailed protocols in a direct question-and-answer format to address the specific issues you may encounter at the bench.
Section 1: Troubleshooting Guide - Common Synthetic Challenges
This section addresses the most frequent and frustrating issues encountered during the synthesis of stereochemically complex azepanes.
Q1: My ring-closing metathesis (RCM) reaction is low-yielding or fails completely. What's going wrong?
A1: Low yields in RCM for azepane synthesis are a classic problem, often related to catalyst inhibition or substrate reactivity.
Primary Causality: The nitrogen atom in the diene precursor is the most common culprit. The lone pair of electrons on the amine can coordinate to the ruthenium metal center of the Grubbs or Hoveyda-Grubbs catalyst, leading to catalyst deactivation or decomposition.[5]
Troubleshooting & Optimization:
Nitrogen Protection Strategy: This is your first and most critical line of defense.
Mechanism: An electron-withdrawing protecting group (e.g., tosyl (Ts), carbamates like Boc or Cbz) reduces the nucleophilicity of the nitrogen atom, preventing it from poisoning the catalyst.
Actionable Steps:
If using an unprotected or alkyl-protected amine, switch to a Boc, Cbz, or Ts group. The tosyl group is particularly effective due to its strong electron-withdrawing nature.
Ensure the protecting group is stable to the reaction conditions (typically refluxing in DCM or toluene).
Catalyst Choice & Loading: Not all catalysts are created equal for nitrogen-containing substrates.
Insight: Second and third-generation Grubbs-type catalysts (e.g., Grubbs-II, Hoveyda-Grubbs II) are generally more robust and tolerant of functional groups than the first-generation catalyst.[6]
Actionable Steps:
Switch from a Grubbs-I to a Grubbs-II or Hoveyda-Grubbs II catalyst.
Increase catalyst loading incrementally from a typical 2-5 mol% up to 10 mol%. While not ideal for atom economy, it can overcome minor catalyst deactivation.[7]
Reaction Conditions: Dilution and temperature play a key role in favoring intramolecular cyclization over intermolecular oligomerization.
Insight: RCM is an intramolecular process. High concentrations favor intermolecular side reactions, leading to dimers and polymers.
Actionable Steps:
Run the reaction at high dilution (0.001 M to 0.01 M). Use a syringe pump for slow addition of the diene precursor to the catalyst solution to maintain pseudo-high dilution conditions.[6]
Ensure the solvent (typically DCM or toluene) is rigorously deoxygenated and anhydrous, as oxygen and water can also degrade the catalyst.
Q2: I'm observing poor diastereoselectivity in my cyclization step. How can I improve the stereochemical outcome?
A2: Achieving high diastereoselectivity in the formation of a flexible seven-membered ring requires careful control over the transition state geometry.
Primary Causality: The conformational flexibility of the acyclic precursor means that multiple competing transition states leading to different diastereomers can be of similar energy. The choice of cyclization strategy, substrate pre-organization, and reaction conditions are paramount.
Insight: Stereocenters already present in the linear precursor can direct the stereochemical outcome of the ring-forming step through steric hindrance or chelation control. This is a common strategy when starting from the chiral pool (e.g., amino acids or sugars).[8][9]
Actionable Steps:
Analyze your precursor. Can a bulky protecting group (e.g., TBDPS) be used to block one face of the molecule?
Consider reactions that proceed via a more rigid, chair-like transition state, which can amplify the influence of existing stereocenters.
Reagent-Controlled Diastereoselection: Use chiral reagents or catalysts.
Insight: Asymmetric catalysts or chiral auxiliaries create a chiral environment around the reaction center, energetically favoring one transition state over others.
Actionable Steps:
For conjugate additions, consider using a chiral ligand like (-)-sparteine with organolithium reagents to set stereocenters with high selectivity.[10][11]
In cycloaddition reactions, such as a [5+2] cycloaddition, employ a chiral Lewis acid catalyst to control the facial selectivity of the approach of the reacting partners.[1]
Reaction Type Matters: Some reactions are inherently more selective.
Insight: Intramolecular reactions, where the reacting partners are tethered, are often more stereoselective than their intermolecular counterparts because they are more conformationally restricted.[12]
Actionable Steps:
If you are struggling with an intermolecular reaction, consider redesigning the synthesis to use an intramolecular strategy, such as an intramolecular Pauson-Khand reaction or an intramolecular Heck reaction.
Q3: My product is showing significant racemization. Where is it coming from and how do I stop it?
A3: Racemization is a common issue when a stereocenter is located adjacent to a proton-activating group, such as a carbonyl, or when using harsh reaction conditions. [13]
Primary Causality: The most frequent cause is the unintended deprotonation of a stereogenic center to form a planar, achiral enolate or imine intermediate. Reprotonation can then occur from either face, leading to a loss of enantiomeric excess.[13]
Troubleshooting & Optimization:
Symptom
Potential Cause
Recommended Solutions
Racemization of α-carbon to a carbonyl/ester
The α-proton is acidic and is being abstracted by a base or upon heating.
1. Lower the Temperature: Perform the reaction at the lowest possible temperature that allows for a reasonable rate. 2. Change the Base: Switch from a strong, non-hindered base (e.g., NaH, LDA) to a weaker or more sterically hindered base (e.g., DBU, K₂CO₃). 3. Reduce Reaction Time: Minimize exposure to basic or high-temperature conditions.
Racemization during N-deprotection
Harsh acidic or basic conditions required for deprotection are causing epimerization elsewhere in the molecule.
1. Choose an Orthogonal Protecting Group: Select a protecting group that can be removed under neutral conditions (e.g., Cbz via hydrogenolysis, Fmoc via piperidine).[14] 2. Screen Deprotection Reagents: Test milder reagents. For example, for Boc deprotection, try TMSOTf/2,6-lutidine at low temperature instead of strong acids like TFA.
General loss of ee
Elevated temperatures are providing enough energy to overcome the activation barrier for racemization.
1. Systematic Temperature Screening: Run small-scale experiments at various temperatures (e.g., 0 °C, -20 °C, -78 °C) to find the optimal balance between reaction rate and stereochemical fidelity.
Visual Workflow: Troubleshooting Racemization
Caption: A decision tree for selecting an N-protecting group.
Boc (tert-Butoxycarbonyl): The workhorse. It is stable to a wide range of nucleophilic and basic conditions but is easily removed with acid (e.g., TFA). It is an excellent choice for general synthesis but is incompatible with strongly acidic steps.
[14]* Cbz (Benzyloxycarbonyl): An orthogonal choice to Boc. It is stable to both acidic and basic conditions but is readily cleaved by catalytic hydrogenolysis, a very mild and selective method. It is ideal when acid/base lability is a concern.
[14]* Ts (Tosyl): A highly robust, strongly electron-withdrawing group. It is used when the nitrogen needs to be deactivated, such as in RCM reactions or to increase the acidity of adjacent C-H bonds. Its removal can be challenging, often requiring harsh reducing conditions (e.g., sodium naphthalenide).
Section 3: Key Experimental Protocols
Protocol 1: Synthesis of a Tetrahydro-1H-azepine via Ring-Closing Metathesis (RCM)
This protocol is adapted from established methodologies for the synthesis of seven-membered nitrogen heterocycles via RCM.
[6]
Step 1: Synthesis of the Diene Precursor (N-Tosyl-N,N-diallylamine)
To a solution of allylamine (1.0 eq) and TEA (1.5 eq) in DCM (0.5 M) at 0 °C, add a solution of tosyl chloride (1.1 eq) in DCM dropwise.
Allow the reaction to warm to room temperature and stir for 12 hours.
Quench with water, separate the layers, and extract the aqueous phase with DCM.
Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate under reduced pressure to yield N-allyl-p-toluenesulfonamide.
Procedure (Part B - Allylation):
To a suspension of NaH (1.2 eq) in anhydrous THF (0.5 M) at 0 °C under an argon atmosphere, add a solution of N-allyl-p-toluenesulfonamide (1.0 eq) in THF dropwise.
Stir for 30 minutes at 0 °C, then add allyl bromide (1.2 eq).
Allow the mixture to warm to room temperature and stir overnight.
Carefully quench the reaction by slow addition of saturated aq. NH₄Cl at 0 °C.
Extract with ethyl acetate, wash the combined organic layers with brine, dry over MgSO₄, and concentrate.
Purify the crude product by flash column chromatography (Hexane:Ethyl Acetate gradient) to yield the diene precursor.
Step 2: Ring-Closing Metathesis
Materials: Diene precursor, Grubbs second-generation catalyst, anhydrous and degassed DCM.
Procedure:
Dissolve the diene precursor (1.0 eq) in anhydrous, degassed DCM (to a final concentration of 0.01 M) under an argon atmosphere.
Add Grubbs second-generation catalyst (5 mol%).
Reflux the reaction mixture for 4-12 hours, monitoring by TLC.
Upon completion, cool the reaction to room temperature and add a few drops of ethyl vinyl ether to quench the catalyst. Stir for 30 minutes.
Concentrate the mixture under reduced pressure and purify by flash column chromatography (Hexane:Ethyl Acetate gradient) to yield the N-tosyl-2,3,4,7-tetrahydro-1H-azepine.
References
Lee, S. J., & Beak, P. (2006). Asymmetric Synthesis of 4,5,6- and 3,4,5,6-Substituted Azepanes by a Highly Diastereoselective and Enantioselective Lithiation−Conjugate Addition Sequence. Journal of the American Chemical Society, 128(7), 2178–2179. [Link]
Lee, S. J., & Beak, P. (2006). Asymmetric Synthesis of 4,5,6- and 3,4,5,6-Substituted Azepanes by a Highly Diastereoselective and Enantioselective Lithiation−Conjugate Addition Sequence. Journal of the American Chemical Society, 128(7), 2178–2179. [Link]
Wishka, D. G., et al. (2011). An Asymmetric Synthesis of (2S,5S)-5-Substituted Azepane-2-Carboxylate Derivatives. The Journal of Organic Chemistry, 76(5), 1145–1154. [Link]
Lee, S. J., & Beak, P. (2006). Asymmetric synthesis of 4,5,6- and 3,4,5,6-substituted azepanes by a highly diastereoselective and enantioselective lithiation-conjugate addition sequence. Journal of the American Chemical Society, 128(7), 2178–2179. [Link]
Wishka, D. G., et al. (2011). An Asymmetric Synthesis of (2S,5S)-5-Substituted Azepane-2-Carboxylate Derivatives. The Journal of Organic Chemistry. [Link]
Vitale, P., et al. (2021). Recent Advances on the Synthesis of Azepane-Based Compounds. Molecules, 26(15), 4488. [Link]
Mirabella, S., et al. (2019). Stereoselective Synthesis of Heavily Hydroxylated Azepane Iminosugars via Osmium-Catalyzed Tethered Aminohydroxylation. Organic Letters, 21(16), 6283–6287. [Link]
Mirabella, S., et al. (2019). Stereoselective Synthesis of Heavily Hydroxylated Azepane Iminosugars via Osmium-Catalyzed Tethered Aminohydroxylation. Organic Letters, 21(16), 6283–6287. [Link]
Párkányi, L., et al. (2019). Stereocontrolled Synthesis of Functionalized Azaheterocycles from Carbocycles through Oxidative Ring Opening/Reductive Ring Clos. The Chemical Record, 19(1), 1-23. [Link]
Psarra, E., et al. (2016). Synthesis of Substituted Oxo-Azepines by Regio- and Diastereoselective Hydroxylation. Molecules, 21(9), 1184. [Link]
Hassan, H., et al. (2014). Direct Access to Functionalized Azepanes by Cross-Coupling with α-Halo Eneformamides. Organic Letters, 16(3), 940–943. [Link]
Mirabella, S., et al. (2019). Stereoselective Synthesis of Heavily Hydroxylated Azepane Iminosugars via Osmium-Catalyzed Tethered Aminohydroxylation. Organic Letters. [Link]
Wikipedia. (n.d.). Pauson–Khand reaction. Retrieved from [Link]
Sharma, G., et al. (2018). Chemoenzymatic Synthesis of Substituted Azepanes by Sequential Biocatalytic Reduction and Organolithium-Mediated Rearrangement. Journal of the American Chemical Society, 140(50), 17384–17388. [Link]
Schmidt, D., et al. (2018). Enantioselective Synthesis of [b]-Annulated Azepane Scaffolds. European Journal of Organic Chemistry, 2018(44), 6109-6115. [Link]
Kocienski, P. J. (1998). Protecting groups. Journal of the Chemical Society, Perkin Transactions 1, (1), 1-20. [Link]
Dhavale, D. D., et al. (2007). Ring closing metathesis (RCM) approach to the synthesis of conduramine B-2, ent-conduramine F-2, aminocyclopentitol and trihydroxyazepane. Organic & Biomolecular Chemistry, 5(13), 2141-2148. [Link]
Ruffoni, A., et al. (2024). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. Nature Chemistry. [Link]
Ohtaka, A., et al. (2002). Stereoselective and regioselective synthesis of azepane and azepine derivatives via piperidine ring expansion. Journal of the Chemical Society, Perkin Transactions 1, (16), 1895-1900. [Link]
Wang, H., et al. (2022). Chemoselective silver-catalyzed nitrene transfer: Tunable syntheses of azepines and cyclic carbamimidates. ChemRxiv. [Link]
Sharma, A., et al. (2018). Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. Journal of Drug Delivery and Therapeutics, 8(5), 1-11. [Link]
Huang, Y. (2023). Unlocking Remote Stereocontrol with Azaarenes through Enzymatic Hydrogen Atom Transfer. Springer Nature Research Communities. [Link]
Laschat, S. (2005). Regioselectivity, Stereoselectivity and Catalysis in Intermolecular Pauson–Khand Reactions: Teaching an Old Dog New Tricks. Synlett, 2005(17), 2547-2570. [Link]
Andjelkovic, D., et al. (2004). Structure-Based Optimization of Novel Azepane Derivatives as PKB Inhibitors. Journal of Medicinal Chemistry, 47(6), 1534–1548. [Link]
Sharma, U. K., et al. (2020). Evolution of Pauson-Khand Reaction: Strategic Applications in Total Syntheses of Architecturally Complex Natural Products (2016–2020). Molecules, 25(20), 4799. [Link]
Ruffoni, A., et al. (2024). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. Nature Chemistry. [Link]
Wang, Y., et al. (2022). The synthesis of seven- and eight-membered rings by radical strategies. Organic Chemistry Frontiers, 9(1), 227-246. [Link]
Scheme 25: Ring-closing metathesis as key step in the synthesis of dibenzo[b,f]heteropines. (n.d.). [Link]
Wang, Y., et al. (2022). The synthesis of seven- and eight-membered rings by radical strategies. Organic Chemistry Frontiers, 9(1), 227-246. [Link]
Cardona, F., et al. (2007). Stereoselective syntheses of polyhydroxylated azepane derivatives from sugar-based epoxyamides. Part 1: synthesis from D-mannose. Carbohydrate Research, 342(12-13), 1673-1686. [Link]
Kumar, V., & Kumar, A. (2018). Application of Pauson–Khand reaction in the total synthesis of terpenes. Beilstein Journal of Organic Chemistry, 14, 1481–1526. [Link]
Peddapuram, A., & Keyser, Z. C. (2021). Recent advances in the application of ring-closing metathesis for the synthesis of unsaturated nitrogen heterocycles. Beilstein Journal of Organic Chemistry, 17, 1594–1619. [Link]
Protecting groups in organic synthesis + H2O. (n.d.). [Link]
Ruffoni, A., et al. (2024). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. Nature Chemistry, 16(3), 404–412. [Link]
Li, W., et al. (2022). Generation of Fused Seven-Membered Polycyclic Systems via Ring Expansion and Application to the Total Synthesis of Sesquiterpenoids. Organic Letters, 24(23), 4212–4217. [Link]
Blakemore, D. C., et al. (2023). Macrocyclization via Ring-Closing Metathesis in Drug Discovery and Process Chemistry. ACS Medicinal Chemistry Letters, 14(7), 903–912. [Link]
Moody, C. J. (2011). Seven-Membered Rings. In Comprehensive Organic Chemistry II (Vol. 5, pp. 1-45). Elsevier. [Link]
da Silva, A. C. M., et al. (2017). Seven-Membered Rings through Metal-Free Rearrangement Mediated by Hypervalent Iodine. Molecules, 22(12), 2200. [Link]
Jin, S., et al. (2023). Boron-Enabled Stereoselective Synthesis of Polysubstituted Housanes. Journal of the American Chemical Society, 145(34), 18635–18641. [Link]
Driver, T. G., et al. (2015). Expedient Synthesis of Fused Azepine Derivatives using a Sequential Rh(II)-Catalyzed Cyclopropanation/1-Aza-Cope Rearrangement of Dienyltriazoles. Angewandte Chemie International Edition, 54(1), 327-331. [Link]
Optimizing reaction conditions for the photochemical synthesis of complex azepanes.
Welcome to the Technical Support Center for the photochemical synthesis of azepanes. While six- and five-membered nitrogen heterocycles (piperidines and pyrrolidines) are ubiquitous in drug discovery, the seven-membered...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for the photochemical synthesis of azepanes. While six- and five-membered nitrogen heterocycles (piperidines and pyrrolidines) are ubiquitous in drug discovery, the seven-membered azepane ring is historically underrepresented due to a lack of convenient synthetic precursors[1][2]. Recent advancements in photochemistry—specifically the dearomative ring expansion of nitroarenes[1] and the formal[5+2] cycloaddition of N-vinylpyrrolidinones[3]—have revolutionized access to these 3D scaffolds.
This guide provides authoritative troubleshooting, mechanistic insights, and validated protocols to ensure high-fidelity, reproducible synthesis in your laboratory.
Section 1: Troubleshooting & FAQs
Q: Why is my dearomative ring expansion of nitroarenes yielding unreacted starting material or complex mixtures instead of the 3H-azepine?Causality & Fix: The conversion of nitroarenes to singlet nitrenes requires highly efficient deoxygenation[1]. If you observe poor conversion, your triisopropyl phosphite (P(Oi-Pr)₃) may be oxidized or wet. Water and oxygen quench the excited reactive intermediates. Furthermore, the reaction relies on diethylamine (Et₂NH) as a sacrificial electron donor.
Actionable Step: Ensure you are using a large excess of Et₂NH (8–32 equivalents) and strictly anhydrous P(Oi-Pr)₃. Irradiate specifically with 427 nm Blue LEDs; using higher-energy UV light will cause non-selective degradation of the arene[1][4].
Q: During the synthesis of azepin-4-ones via the condensation-ring-expansion approach, I am seeing significant intermolecular dimerization. How can I prevent this?Causality & Fix: The photochemical Fries-like rearrangement of N-vinylpyrrolidinones proceeds via a singlet pathway involving a Norrish-type I cleavage, generating a transient diradical species[3]. If the reaction concentration is too high, intermolecular radical recombination outcompetes the desired intramolecular 6π electrocyclic ring closure.
Actionable Step: Dilute your reaction. Optimization studies demonstrate that maintaining a strict concentration of 0.02 M in THF under 254 nm UV light suppresses dimerization and maximizes yields up to 92%[3].
Q: My global hydrogenolysis of the 3H-azepine intermediate stalls before full saturation to the azepane.Causality & Fix: 3H-azepines contain conjugated double bonds and an amidine-like motif that are highly resistant to standard reduction methods. Standard Palladium on Carbon (Pd/C) often stalls at the tetrahydroazepine stage[4].
Actionable Step: Switch to Adams' catalyst (PtO₂, 10 mol%) in absolute ethanol. PtO₂ is significantly more active for the hydrogenolysis of the C–N bonds and complete saturation of the ring. A standard 1 atm H₂ balloon is sufficient but requires extended reaction times (20–48 hours) at room temperature[1][4].
Section 2: Mechanistic Pathways & Workflows
To understand the causality of the reaction conditions, it is critical to visualize the mechanistic pathway and the experimental workflow.
Photochemical dearomative ring expansion of nitroarenes to azepanes via singlet nitrene.
Step-by-step experimental workflow for the two-stage synthesis of complex azepanes.
Section 3: Validated Experimental Protocols
The following self-validating protocol details the two-step synthesis of polysubstituted azepanes from nitroarenes, based on the modular skeletal editing methodology developed by Leonori and co-workers[1][4].
Step 1: Photochemical Dearomative Ring Expansion
Preparation: In an oven-dried photoreactor tube, dissolve the functionalized nitroarene (1.0 equiv) in anhydrous isopropanol (i-PrOH) to achieve a 0.1 M concentration.
Additives: Add triisopropyl phosphite (20.0–30.0 equiv) and diethylamine (8.0–32.0 equiv).
Self-Validation Check: The solution must be completely clear. Any turbidity indicates poor solubility, which will scatter the blue light and drastically reduce photon flux.
Degassing: Sparge the mixture with argon for 10 minutes.
Causality: Removing triplet oxygen is critical, as O₂ will quench the excited state and oxidize the phosphite reagent prematurely.
Irradiation: Place the vial in a photoreactor equipped with 427 nm Blue LEDs. Stir vigorously at room temperature for 12–24 hours[4].
Workup: Monitor by TLC. Upon complete consumption of the nitroarene, concentrate under reduced pressure. Purify via flash chromatography (using neutralized silica with 1% Et₃N to prevent degradation) to isolate the 3H-azepine intermediate.
Step 2: Global Hydrogenolysis
Setup: Dissolve the isolated 3H-azepine intermediate (1.0 equiv) in absolute ethanol (0.1 M).
Catalyst Addition: Add PtO₂ (10 mol%).
Safety & Trustworthiness: Purge the flask thoroughly with argon before introducing hydrogen gas to prevent ignition of the solvent vapors.
Reaction: Stir the suspension under a hydrogen atmosphere (1 atm balloon) at room temperature for 20–48 hours[4].
Self-Validation Check: Monitor the pressure/volume of the hydrogen balloon. A stalled balloon after 12 hours combined with incomplete conversion on TLC indicates catalyst poisoning; filter through Celite® and resubject to fresh PtO₂.
Isolation: Filter the mixture through a pad of Celite® to remove the platinum catalyst. Wash the filter cake with ethanol and concentrate the filtrate to yield the saturated, polysubstituted azepane.
Section 4: Quantitative Data & Condition Optimization
To ensure optimal results, reaction conditions must be strictly tailored to the specific photochemical pathway being utilized. The table below summarizes the critical parameters for the three primary methods of photochemical azepane synthesis[1][3][5].
Methodology
Precursor
Light Source (Wavelength)
Key Reagents / Solvent
Optimal Concentration
Typical Outcome
Dearomative Ring Expansion (Leonori)
Nitroarenes
Blue LEDs (427 nm)
P(Oi-Pr)₃, Et₂NH / i-PrOH
0.1 M
High yield of 3H-azepines (pre-hydrogenolysis)
Formal [5+2] Cycloaddition (Rovis)
N-vinylpyrrolidinones
UV Light (254 nm)
None / THF
0.02 M
Up to 92% yield of azepin-4-ones
Photoenzymatic Synthesis (Kourist/Gulder)
Pyrrolidines / Azepanes
UV-A (365 nm)
NaOH, Boc₂O / 30% MeCN in H₂O
400 mM
>90% conversion, >99% ee of chiral derivatives
References
Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. Nature Chemistry / The University of Manchester.
A Photochemical Two-Step Formal [5+2] Cycloaddition: A Condensation-Ring-Expansion Approach to Substituted Azepanes. Synlett / Organic Chemistry Portal.
Combining Photochemical Oxyfunctionalization and Enzymatic Catalysis for the Synthesis of Chiral Pyrrolidines and Azepanes. The Journal of Organic Chemistry / ACS Publications.
Synthesis of Azepane-Based Scaffolds: Application Notes and Protocols. Benchchem.
Strategies to minimize side reactions during the hydrolysis of azepane esters.
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals navigate the specific challenges associated with...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals navigate the specific challenges associated with the hydrolysis of azepane esters.
Azepane derivatives (seven-membered nitrogen heterocycles) are highly valued in medicinal chemistry for their unique conformational flexibility and biological activity. However, this same flexibility can expose sensitive moieties during ester hydrolysis, leading to side reactions such as α-center epimerization, protecting group cleavage, and unintended ring-opening. This guide provides field-proven troubleshooting strategies, validated protocols, and mechanistic insights to ensure the structural integrity of your target molecules.
Troubleshooting Guide: The "Why" and "How"
Q1: Why does my chiral α-amino azepane ester epimerize during basic hydrolysis, and how can I prevent it?The Causality: The α-proton of an amino ester is relatively acidic. Under standard saponification conditions (e.g., NaOH or KOH in aqueous methanol), the strong base abstracts this proton, forming an enolate intermediate[1]. Because the 7-membered azepane ring is conformationally flexible, the enolate can easily re-protonate from either face, leading to rapid epimerization[1].
The Solution: Avoid strong hydroxide bases. Instead, utilize mild, non-basic nucleophiles such as Trimethyltin hydroxide (
Me3SnOH
)[2], or employ enzymatic hydrolysis using Pig Liver Esterase (PLE), which operates at a strictly neutral pH and provides a chiral environment to prevent racemization[3].
Q2: I am observing premature cleavage of my N-protecting group (Boc or Fmoc) during hydrolysis. What are the best orthogonal conditions?The Causality: The Fmoc group is highly base-labile and is rapidly cleaved via an E1cB mechanism in the presence of strong hydroxides[4]. Conversely, the Boc group is acid-labile and can be lost if the reaction workup is overly acidic[5].
The Solution:
For Fmoc-protected azepanes: Use Calcium(II) iodide (
CaI2
) mediated hydrolysis or
Me3SnOH
.
CaI2
acts as a Lewis acid that coordinates to the ester carbonyl, allowing hydrolysis to occur without generating the strongly basic conditions that trigger Fmoc elimination[4].
For Boc-protected azepanes: Use Lithium hydroxide (LiOH) in a biphasic THF/Water mixture at 0 °C. The lithium cation coordinates to the ester, accelerating the nucleophilic attack of the hydroxide, which allows the reaction to proceed at lower temperatures where the Boc group remains stable[6].
Q3: How do I avoid ring-opening or lactamization side reactions in highly functionalized azepanes?The Causality: If the azepane nitrogen becomes deprotected during hydrolysis, the resulting secondary amine can undergo intramolecular nucleophilic attack on the ester, forming a bicyclic lactam. Additionally, highly functionalized azepanes (like iminosugars) with leaving groups can undergo base-catalyzed retro-Michael additions, leading to ring-opening.
The Solution: Maintain strict control over the N-protecting group integrity. During the acidic workup of basic hydrolysis, use a mild acid (like 1M Citric Acid) rather than HCl to prevent Boc cleavage[5].
Workflow: Selecting the Optimal Hydrolysis Condition
Use the decision matrix below to determine the most scientifically sound hydrolysis strategy based on the specific sensitivities of your azepane substrate.
Decision matrix for selecting azepane ester hydrolysis conditions based on substrate sensitivity.
Quantitative Data: Condition Benchmarking
The following table synthesizes the expected outcomes of various hydrolysis conditions applied to functionalized azepane esters.
Protocol A: Mild Biphasic Hydrolysis (LiOH in THF/H₂O)
Best for: N-Boc protected azepanes lacking highly sensitive α-chiral centers.
Self-Validating Mechanism: The biphasic/monophasic nature of THF/water ensures the lipophilic azepane ester and hydrophilic hydroxide ion interact efficiently. The lithium cation acts as a Lewis acid, activating the carbonyl and allowing the reaction to proceed at 0 °C, which preserves the Boc group[6][8].
Dissolve the azepane ester (1.0 eq) in a 3:1 mixture of THF and distilled water (approx. 0.1 M concentration).
Cool the reaction vessel to 0 °C using an ice bath.
Add Lithium hydroxide monohydrate (
LiOH⋅H2O
, 1.5–2.0 eq) in one portion.
Stir at 0 °C to room temperature, monitoring the disappearance of the starting material via TLC (visualize with Ninhydrin or KMnO₄).
Critical Workup: Once complete, cool back to 0 °C and carefully acidify the mixture to pH 3–4 using 1M aqueous Citric Acid. Do not use HCl, as it will cleave the Boc group.
Extract the aqueous layer 3x with Ethyl Acetate (EtOAc), dry over
Na2SO4
, and concentrate in vacuo.
Best for: Fmoc-protected azepanes and substrates prone to epimerization.
Self-Validating Mechanism: Trimethyltin hydroxide acts as a mild, selective nucleophile that forms a tin carboxylate intermediate. Because the reaction medium never becomes strongly basic, base-labile protecting groups and chiral centers remain completely intact[2][9].
Dissolve the azepane ester (1.0 eq) in 1,2-dichloroethane (DCE) to a concentration of 0.2 M.
Add Trimethyltin hydroxide (
Me3SnOH
, 3.0–5.0 eq). Caution: Organotin compounds are toxic; handle strictly in a fume hood.
Heat the mixture to 80 °C (or use microwave irradiation at 130 °C for 30 mins) until the ester is consumed.
Concentrate the reaction mixture under reduced pressure.
Partition the residue between EtOAc and 5% aqueous
KHSO4
. The acidic wash effectively removes the tin residues into the aqueous phase.
Wash the organic layer with brine, dry, and evaporate to yield the pure carboxylic acid.
Best for: Kinetic resolution of racemic azepane esters or desymmetrization.
Self-Validating Mechanism: PLE provides a chiral active site that selectively hydrolyzes one enantiomer of the ester. Operating at pH 7.4 eliminates any risk of base-catalyzed epimerization or protecting group cleavage[3].
Suspend the azepane ester (1.0 eq) in a 0.1 M phosphate buffer (pH 7.4). If the ester is highly lipophilic, add 5–10% DMSO as a co-solvent.
Stir the mixture at 30 °C. As the ester hydrolyzes to the carboxylic acid, the pH will drop.
Use an automated pH-stat to maintain the pH at exactly 7.4 by dropwise addition of 0.1 M NaOH.
Once the theoretical amount of base has been consumed (e.g., 0.5 eq for a kinetic resolution), stop the reaction by extracting the unreacted ester enantiomer with Diethyl Ether.
Acidify the remaining aqueous layer to pH 3 and extract with EtOAc to isolate the enantioenriched azepane carboxylic acid.
Frequently Asked Questions (FAQs)
Q: Why is my azepane carboxylic acid product highly water-soluble and difficult to extract into the organic phase?A: Azepanes contain a secondary or tertiary amine in the ring. If your N-protecting group was inadvertently cleaved during hydrolysis, the resulting molecule is an amino acid that exists as a highly polar zwitterion. To recover it, you must adjust the aqueous workup pH precisely to the molecule's isoelectric point (pI), or utilize cation-exchange chromatography.
Q: Can I substitute NaOH for LiOH to save costs?A: While NaOH is the standard reagent for saponification[7], substituting it for LiOH in sensitive azepane systems is risky. The lithium cation specifically coordinates to the ester carbonyl, accelerating the hydrolysis rate[6]. This allows LiOH reactions to run efficiently at 0 °C, whereas NaOH often requires room temperature or heating, drastically increasing the risk of epimerization and side reactions.
References
Basic Hydrolysis of Esters - Saponification. Master Organic Chemistry. 7
Ester to Acid - Common Conditions. Common Organic Chemistry.5
Efficiency of Lithium Cations in Hydrolysis Reactions of Esters in Aqueous Tetrahydrofuran. ResearchGate. 6
A Mild and Selective Method for the Hydrolysis of Esters with Trimethyltin Hydroxide. ResearchGate. 2
Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent. PMC/NIH. 4
Optimization of mobile phase composition for enhanced chiral resolution in SFC.
Welcome to the Chiral Supercritical Fluid Chromatography (SFC) Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond superficial "quick fixes." Successful chiral resolutio...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Chiral Supercritical Fluid Chromatography (SFC) Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond superficial "quick fixes." Successful chiral resolution in SFC requires a deep understanding of the causality behind mobile phase interactions with chiral stationary phases (CSPs).
This center is structured to provide mechanistic insights, symptom-based troubleshooting, and self-validating experimental protocols to ensure your chiral methods are robust, scalable, and scientifically sound.
Part 1: Mechanistic FAQs – The "Why" Behind the Method
Q1: Why is a co-solvent (modifier) strictly necessary if supercritical CO₂ is the primary mobile phase?A1: Supercritical CO₂ is highly non-polar, functioning similarly to hexane or heptane. While it possesses low viscosity and high diffusivity—enabling high-efficiency separations 1—it lacks the elution strength required to desorb polar pharmaceutical compounds from polysaccharide-based CSPs 2. Adding polar co-solvents like methanol (MeOH), ethanol (EtOH), or isopropanol (IPA) tunes the mobile phase polarity, disrupts non-specific analyte-CSP interactions, and provides the necessary competitive binding to facilitate elution 3.
Q2: How do acidic and basic additives mechanistically improve peak shape and resolution?A2: CO₂ combined with alcohols forms alkylcarbonic acids, rendering the mobile phase slightly acidic . For acidic and neutral compounds, this inherent acidity often suffices. However, basic analytes will undergo secondary interactions (ion-exchange or hydrogen bonding) with residual silanols on the silica support or the chiral selector, leading to severe peak tailing. Adding 0.1-0.5% of a basic additive (e.g., diethylamine, isopropylamine) masks these active sites, outcompeting the analyte for non-specific binding 3. Conversely, acidic additives like trifluoroacetic acid (TFA) suppress the ionization of acidic analytes, maintaining them in a neutral state for optimal chiral partitioning 4.
Q3: Can water be used as an additive in SFC, and what is its specific function?A3: Yes. Although water is immiscible with pure CO₂, it can be added in small amounts (1-5%) to strongly polar co-solvents like methanol . Water acts as a highly active hydrogen-bond donor and acceptor. It extends the range of polar compounds amenable to SFC, improves peak shape for highly hydrophilic molecules, and modifies the chiral recognition process by altering the hydration state of the CSP 5, 2.
Part 2: Troubleshooting Guide (Symptom-Based)
Issue 1: Co-elution or Loss of Chiral Resolution (Rs < 1.5)
Root Cause: The mobile phase elution strength is too high, preventing sufficient residence time for chiral recognition. Alternatively, the specific co-solvent disrupts the steric/hydrogen-bonding interactions required by the CSP, or thermal entropic effects are dominating the separation 6.
Resolution:
Decrease Co-solvent: Drop the co-solvent percentage by 5-10% to increase retention .
Alter Selectivity: Switch to a less polar, bulkier co-solvent (e.g., from MeOH to IPA). MeOH is the strongest eluent; IPA is weaker and often provides higher enantioselectivity due to increased steric interactions 4.
Thermodynamic Tuning: Lower the column temperature. Chiral separations are often entropically driven; decreasing temperature enhances the enthalpic differences in enantiomeric binding, thereby increasing selectivity 6.
Issue 2: Severe Peak Tailing for Basic Analytes
Root Cause: Unsuppressed secondary interactions with uncapped silanols or the chiral selector itself.
Resolution:
Verify the addition of 0.1-0.5% basic additive (e.g., DEA, TEA, or isopropylamine) to the co-solvent 3.
Ensure the additive is freshly prepared; volatile amines degrade and evaporate over time.
If tailing persists, utilize a mixed additive approach (e.g., isopropylamine with TFA) to create a volatile buffer system within the supercritical fluid 3.
Issue 3: Baseline Noise and Sudden Pressure Spikes
Root Cause: Phase separation (immiscibility) in the mobile phase or physical blockage at the column inlet frit , 7.
Resolution:
If using water as an additive, strictly ensure it does not exceed 5% of the polar co-solvent portion to prevent phase separation .
Check for on-column sample precipitation. If the sample was dissolved in a solvent stronger than the mobile phase, it will precipitate upon injection. Always match the injection solvent to the mobile phase composition 7.
Part 3: Experimental Protocols
Protocol: Self-Validating Systematic Mobile Phase Screening
This protocol ensures a robust, data-driven approach to identifying the optimal mobile phase and CSP combination, minimizing trial-and-error 8, 9.
Step 1: Preparation & Equilibration
Install 4-6 orthogonal chiral columns (e.g., Amylose-tris(3,5-dimethylphenylcarbamate), Cellulose-tris(4-methylbenzoate)) in an automated multi-column switching valve 5, 9.
Set the backpressure regulator (BPR) to 120-150 bar and column temperature to 35-40 °C 3, 6.
Self-Validation Check: Inject a known standard (e.g., trans-stilbene oxide) to verify system baseline stability and column integrity before testing unknowns 3.
Step 2: Co-Solvent Gradient Screening
Program a gradient from 5% to 50% co-solvent over 5-10 minutes 8.
Run the gradient sequentially with three primary co-solvents: MeOH, EtOH, and IPA 4.
Step 3: Additive Optimization
Based on the analyte's pKa, spike the selected co-solvent with 0.2% additive (Diethylamine for bases, Trifluoroacetic acid for acids) 3.
Re-run the most promising gradient condition to confirm peak shape improvement.
Step 4: Isocratic Translation
Calculate the co-solvent percentage at the exact time of elution during the gradient (accounting for system dwell volume).
Set the initial isocratic method to 5% below this calculated percentage to maximize chiral resolution .
Part 4: Quantitative Data & Reference Tables
Table 1: Co-Solvent Properties and Additive Compatibility in SFC
Co-Solvent / Additive
Elution Strength
Typical Concentration
Target Analyte Profile
Mechanistic Role
Methanol (MeOH)
High
5 - 50%
Strongly polar compounds
Strongest hydrogen bond donor/acceptor; rapid elution.
Ethanol (EtOH)
Medium
5 - 50%
Broad range
Balanced elution strength and steric interaction.
Isopropanol (IPA)
Low
5 - 50%
Weakly polar / Isomers
High steric bulk enhances enantioselectivity (α).
Water (H₂O)
Very High
1 - 5% (in MeOH)
Highly hydrophilic
Modifies CSP hydration; prevents phase separation if <5%.
Systematic workflow for optimizing mobile phase composition in chiral SFC.
Decision tree for troubleshooting poor chiral resolution in SFC.
References
Care and Use Notes for SFC (Supercritical Fluid Chromatography): Mobile Phase Restrictions. windows.net.
Preparative SFC Method Development - Waters Corporation. waters.com.
Use of SFC for Chiral separation in Pharmaceutical Industry - Chromedia. chromedia.org.
Column Technology for Achiral SFC Separations | Chromatography Today. chromatographytoday.com.
Advancing SFC Method Development with a Multi-Column Supercritical Fluid Chromatography with Gradient Screening | American Pharmaceutical Review. americanpharmaceuticalreview.com.
SFC Chiral Separations: Method Development with Polysaccharide CSPs. chiraltech.com.
“Entropically Driven” Chiral Separations in Supercritical Fluid Chromatography. acs.org.
Navigating Saturated Heterocycles: A Comparative Analysis of Azepane, Piperidine, and Pyrrolidine in Modern Drug Design
In the intricate landscape of medicinal chemistry, the selection of a core scaffold is a decision that profoundly shapes the trajectory of a drug discovery program. Among the most utilized saturated nitrogen-containing h...
Author: BenchChem Technical Support Team. Date: April 2026
In the intricate landscape of medicinal chemistry, the selection of a core scaffold is a decision that profoundly shapes the trajectory of a drug discovery program. Among the most utilized saturated nitrogen-containing heterocycles, the five-membered pyrrolidine and six-membered piperidine rings have long been established as "privileged structures."[1] Their prevalence in approved drugs underscores their utility in introducing basicity and three-dimensional character. However, the less-explored seven-membered azepane ring is emerging as a compelling alternative, offering unique conformational and physicochemical properties that can unlock challenging biological targets and provide novel intellectual property.[2][3] This guide provides an in-depth, data-driven comparative analysis of azepane versus piperidine and pyrrolidine, offering researchers, scientists, and drug development professionals a framework for strategic scaffold selection.
Physicochemical Properties: A Tale of Three Rings
The seemingly subtle difference in ring size between pyrrolidine, piperidine, and azepane imparts significant, and often predictable, changes in their fundamental physicochemical properties. These parameters are critical determinants of a molecule's absorption, distribution, metabolism, and excretion (ADME) profile.
Property
Pyrrolidine
Piperidine
Azepane
Key Considerations for Drug Design
Molecular Weight ( g/mol )
71.12
85.15
99.18
Increasing ring size leads to a higher molecular weight, a factor to consider in the context of "rule of five" guidelines.
pKa (Conjugate Acid)
~11.27
~11.22
~11.1
All three are strongly basic secondary amines with similar pKa values, making them largely interchangeable when basicity is the primary driver for target interaction or solubility.
Lipophilicity increases with ring size. This can enhance membrane permeability but may also increase non-specific binding, metabolic liability, and reduce aqueous solubility. The choice of ring can be a powerful tool for fine-tuning a compound's lipophilicity.[4]
Polar Surface Area (PSA) (Ų)
12.03
12.03
12.03
For the unsubstituted parent heterocycles, the PSA is identical. However, the greater conformational flexibility of azepane can allow for more effective shielding of polar groups through intramolecular interactions, potentially leading to a lower effective PSA in different environments.
Conformational Flexibility
High (pseudorotation)
Moderate (chair, boat, twist-boat)
High (multiple low-energy conformers)
Pyrrolidine's pseudorotation and azepane's numerous low-energy conformations offer greater adaptability to binding pockets compared to the more rigid chair conformation of piperidine. This can be advantageous for targets with flexible binding sites but may come at an entropic cost upon binding.[4][5]
The Influence on Biological Activity and Drug-Target Interactions
The choice of a saturated heterocycle can profoundly impact a compound's biological activity by influencing its three-dimensional shape and its ability to engage with the target protein.
Conformational Landscape and Receptor Binding
The conformational preferences of these rings dictate the spatial orientation of their substituents, which is crucial for optimal interactions with a biological target.
Pyrrolidine: The five-membered ring exhibits a phenomenon known as "pseudorotation," where it can readily adopt various envelope and twist conformations with low energy barriers. This flexibility allows pyrrolidine-containing molecules to adapt to the topography of a binding site.[6]
Piperidine: The six-membered ring predominantly adopts a stable chair conformation, which provides a more rigid and predictable arrangement of substituents in either axial or equatorial positions. This rigidity can be advantageous for locking a molecule into a bioactive conformation, potentially leading to higher potency and selectivity.[4]
Azepane: The seven-membered ring possesses significantly more conformational freedom than piperidine, with multiple low-energy chair, boat, and twist-boat conformations being accessible.[5][6] This inherent flexibility can be a double-edged sword. On one hand, it allows for a more comprehensive exploration of the chemical space within a binding pocket, potentially leading to the discovery of novel binding modes. On the other hand, the entropic penalty of constraining the flexible ring into a single bioactive conformation upon binding can be higher, potentially reducing binding affinity.[4]
A compelling illustration of this is seen in the development of orexin receptor antagonists, where N,N-disubstituted-1,4-diazepanes were found to adopt an unexpected low-energy twist-boat conformation characterized by an intramolecular π-stacking interaction, which was proposed to mimic the bioactive conformation.[6]
Caption: Logical relationship between ring flexibility and binding mode.
Case Study: Histamine H3 Receptor Antagonists
A study on biphenyloxy-alkyl derivatives of piperidine and azepane as histamine H3 receptor ligands provides a direct comparison.[7] The highest affinity was observed for an azepane-containing compound, 1-(6-(3-phenylphenoxy)hexyl)azepane, with a Ki value of 18 nM. Two other potent compounds, a piperidine derivative (Ki = 25 nM) and an azepane derivative (Ki = 34 nM), were identified as antagonists.[7] This study highlights that both scaffolds can lead to potent ligands, and the choice between them may depend on fine-tuning other properties.
Pharmacokinetic Profile: Navigating the ADME Landscape
The physicochemical properties of the heterocyclic ring directly influence a drug's ADME profile.
Absorption and Distribution: The increased lipophilicity of azepane compared to piperidine and pyrrolidine can lead to enhanced membrane permeability and a larger volume of distribution.[4] However, very high lipophilicity can also result in poor aqueous solubility, limiting oral absorption.
Metabolism: Saturated heterocycles can be susceptible to metabolism by cytochrome P450 enzymes, often through oxidation at the carbon atoms adjacent to the nitrogen. The larger, more lipophilic azepane ring may present more sites for metabolism and have a higher propensity for P450 interactions compared to the smaller rings.
Clearance: The overall clearance of a drug is influenced by both metabolism and excretion. The choice of the heterocyclic ring can impact metabolic stability and, consequently, the rate of clearance.
Synthetic Accessibility: A Practical Consideration
The ease of synthesis and the availability of diverse building blocks are crucial factors in the decision-making process for scaffold selection.
Pyrrolidine and Piperidine: A vast array of synthetic methods for the preparation of substituted pyrrolidines and piperidines are well-established, and a wide variety of chiral and achiral building blocks are commercially available.[8]
Azepane: The synthesis of substituted azepanes is generally more challenging than that of their five- and six-membered counterparts.[9][10] However, significant progress has been made in recent years, with several powerful methods being developed.
Key Synthetic Strategies for Azepane Derivatives
Ring-Closing Metathesis (RCM): A powerful method for the formation of seven-membered rings from acyclic diene precursors.
Beckmann Rearrangement: A classic method for the synthesis of lactams (cyclic amides), which can then be reduced to the corresponding cyclic amines. This is a common route for accessing azepane scaffolds.[11]
Ring Expansion: Methods involving the expansion of smaller rings, such as piperidines, can provide stereoselective access to functionalized azepanes.[12]
Photochemical Dearomative Ring Expansion: A modern approach that utilizes light to convert readily available nitroarenes into complex azepanes.[1]
Caption: Common synthetic routes to the azepane scaffold.
Experimental Protocols
Representative Synthesis of an Azepane Derivative via Beckmann Rearrangement
This protocol is adapted from a reported synthesis of a fused azepane.[11]
Step 1: Oxime Formation
To a solution of cyclohexanone (1.0 eq) in ethanol, add hydroxylamine hydrochloride (1.2 eq) and sodium acetate (1.5 eq).
Stir the mixture at room temperature for 4-6 hours, monitoring the reaction by TLC.
Upon completion, remove the ethanol under reduced pressure.
Add water to the residue and extract with ethyl acetate (3 x).
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate to afford the crude cyclohexanone oxime.
Step 2: Beckmann Rearrangement
Add the crude cyclohexanone oxime (1.0 eq) to a pre-cooled (0 °C) solution of polyphosphoric acid.
Stir the mixture at 0 °C for 30 minutes and then at room temperature for 2-3 hours.
Pour the reaction mixture onto crushed ice and neutralize with a saturated solution of sodium bicarbonate.
Extract the aqueous layer with chloroform (3 x).
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude caprolactam.
Step 3: Reduction to Azepane
To a suspension of lithium aluminum hydride (2.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C, add a solution of the crude caprolactam (1.0 eq) in THF dropwise.
Reflux the reaction mixture for 12-16 hours.
Cool the reaction to 0 °C and quench sequentially by the dropwise addition of water, 15% aqueous sodium hydroxide, and water.
Filter the resulting suspension through a pad of Celite and wash the filter cake with THF.
Concentrate the filtrate under reduced pressure to obtain the crude azepane, which can be purified by distillation or column chromatography.
Conclusion: Strategic Scaffold Selection for Optimal Drug Design
The choice between azepane, piperidine, and pyrrolidine is a strategic decision that should be guided by the specific objectives of a drug discovery program.
Pyrrolidine offers a flexible, less lipophilic scaffold that is well-suited for achieving a balance of properties and for targets that require conformational adaptability.
Piperidine , with its rigid chair conformation and well-established synthetic chemistry, remains a reliable choice for generating compounds with predictable three-dimensional structures and is a mainstay in medicinal chemistry.[4]
Azepane , while synthetically more challenging, provides access to a larger and more flexible chemical space.[1] Its increased lipophilicity and unique conformational landscape can be leveraged to achieve potency and selectivity against difficult targets, and to develop novel chemical entities with a strong intellectual property position.[3]
Ultimately, a thorough understanding of the subtle yet significant differences between these three privileged scaffolds empowers medicinal chemists to make informed decisions, thereby increasing the probability of success in the complex and challenging endeavor of drug discovery.
References
Zha, G.-F., Rakesh, K. P., Manukumar, H. M., Shantharam, C. S., & Long, S. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. European Journal of Medicinal Chemistry, 162, 465–494. [Link]
BenchChem. (2025). Azepane-Containing Compounds: A Comprehensive Technical Review for Drug Discovery. BenchChem.
Cox, C. D., Coleman, P. J., & Breslin, M. J. (2009). Conformational analysis of N,N-disubstituted-1,4-diazepane orexin receptor antagonists and implications for receptor binding. Bioorganic & Medicinal Chemistry Letters, 19(11), 2997–3001. [Link]
Kwiecień, A., et al. (2024). Seven-membered N-heterocycles as approved drugs and promising leads in medicinal chemistry as well as the metal-free domino access to their scaffolds. European Journal of Medicinal Chemistry, 273, 116529. [Link]
Groves, J. K., et al. (2018). Chemoenzymatic Synthesis of Substituted Azepanes by Sequential Biocatalytic Reduction and Organolithium-Mediated Rearrangement. Journal of the American Chemical Society, 140(48), 16515–16519. [Link]
Reymond, J.-L., et al. (2025). Exploring Simple Drug Scaffolds from the Generated Database Chemical Space Reveals a Chiral Bicyclic Azepane with Potent Neuropharmacology. Journal of Medicinal Chemistry.
Saeed, A., et al. (2022). Update of Recently (2016–2020) Designed Azepine Analogs and Related Heterocyclic Compounds with Potent Pharmacological Activities. Polycyclic Aromatic Compounds, 1–28. [Link]
Kaur, M., Garg, S., Malhi, D. S., & Sohal, H. S. (2021). A Review on Synthesis, Reactions and Biological Properties of Seven Membered Heterocyclic Compounds: Azepine, Azepane, Azepinone. Current Organic Chemistry, 25(4), 449–506. [Link]
Di Mola, A., et al. (2021). Recent Advances on the Synthesis of Azepane-Based Compounds. Molecules, 26(15), 4583. [Link]
Kim, D., & Kim, D. (2000). Stereoselective and regioselective synthesis of azepane and azepine derivatives via piperidine ring expansion. Journal of the Chemical Society, Perkin Transactions 1, (23), 3971–3974. [Link]
Wallace, O. B., et al. (2012). Azepines and Piperidines with Dual Norepinephrine Dopamine Uptake Inhibition and Antidepressant Activity. ACS Medicinal Chemistry Letters, 3(7), 541–545. [Link]
BenchChem. (2025). Azocane vs. Piperidine: A Head-to-Head Comparison of Scaffolds in Drug Design. BenchChem.
Forró, E., & Fülöp, F. (2019). Stereocontrolled Synthesis of Functionalized Azaheterocycles from Carbocycles through Oxidative Ring Opening/Reductive Ring Clos. The Chemical Record, 19(12), 2548–2562. [Link]
Journal of Pharma Insights and Research. (2025). Recent Advances in Synthesis, Mechanism of Action and Therapeutic Applications of Azepines. Journal of Pharma Insights and Research.
BenchChem. (2025). A Head-to-Head Comparison of Azetidine and Piperidine-Based Compounds in Drug Discovery. BenchChem.
Zha, G.-F., et al. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. European Journal of Medicinal Chemistry, 162, 465-494.
Mykhailiuk, P. K. (2023). 1-Azaspiro[3.3]heptane as a Bioisostere of Piperidine. Angewandte Chemie International Edition, 62(51), e202311583. [Link]
ChemRxiv. (2023). Exploring Synthetic Routes to 6-Functionalized 4-Azaspiro[2.3]hexanes. ChemRxiv.
Lee, H.-J., et al. (2026). Conformational Analysis of Helical Peptides Incorporating Azepane-Based beta-Amino Acids Prepared by an Ultrasound-Assisted Method.
Tuthill, P. A., et al. (2004). Azepinone as a conformational constraint in the design of kappa-opioid receptor agonists. Bioorganic & Medicinal Chemistry Letters, 14(22), 5693–5697. [Link]
Łażewska, D., et al. (2017). Biphenyloxy-alkyl-piperidine and azepane derivatives as histamine H3 receptor ligands. Bioorganic & Medicinal Chemistry, 25(20), 5450–5459. [Link]
Zha, G.-F., et al. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. European Journal of Medicinal Chemistry, 162, 465-494.
PharmaBlock. (n.d.). Spiroazetidines in Drug Discovery. PharmaBlock.
Ruffoni, A., et al. (2024). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. Nature Chemistry, 16(5), 771–779. [Link]
Mykhailiuk, P. K. (2023). 1-Azaspiro[3.3]heptane as a Bioisostere of Piperidine.
Breitenlechner, C. B., et al. (2004). Structure-based optimization of novel azepane derivatives as PKB inhibitors. Journal of Medicinal Chemistry, 47(6), 1375–1390. [Link]
Savelyeva, A. V., & Zhevnyak, A. V. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937. [Link]
Comparing the efficacy of chemoenzymatic versus traditional chemical synthesis of chiral azepanes.
An in-depth technical comparison of the synthesis of chiral azepanes reveals a critical inflection point in modern pharmaceutical development. The azepane ring (a seven-membered nitrogen heterocycle) is a privileged stru...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth technical comparison of the synthesis of chiral azepanes reveals a critical inflection point in modern pharmaceutical development. The azepane ring (a seven-membered nitrogen heterocycle) is a privileged structural motif found in numerous bioactive compounds, including kinase inhibitors and GPCR antagonists. However, the construction of chiral azepanes is notoriously hindered by transannular strain and an entropic penalty during cyclization.
As a Senior Application Scientist, I have evaluated both traditional transition-metal-mediated pathways and emerging chemoenzymatic cascades. This guide objectively compares these methodologies, focusing on mechanistic causality, self-validating experimental protocols, and quantitative efficacy to guide your process chemistry decisions.
Mechanistic Framework: Overcoming the 7-Membered Ring Challenge
Traditional Chemical Synthesis
Historically, accessing chiral azepanes has relied on a combination of Ring-Closing Metathesis (RCM) and asymmetric hydrogenation. The causality behind the difficulty here is entropic: forming a 7-membered ring via RCM requires overcoming a high activation barrier where intermolecular oligomerization outcompetes intramolecular cyclization. Consequently, reactions must be run at extreme dilution. Furthermore, establishing the chiral center requires transition-metal catalysts (e.g., Ir or Ru with chiral phosphine ligands) under high-pressure hydrogen, which often struggle with steric bulk at the α-position.
Chemoenzymatic Synthesis
Biocatalysis circumvents these thermodynamic hurdles by operating under kinetic control in aqueous media. Modern approaches utilize Imine Reductases (IREDs) or Transaminases (TAs). A groundbreaking methodology developed by couples biocatalytic reduction with a stereospecific chemical rearrangement.
The causality of this success lies in Le Chatelier’s principle: 7-membered cyclic imines are unstable and exist in equilibrium with their ring-opened amino ketone forms. IREDs selectively bind and reduce the trace cyclic imine, continuously driving the equilibrium forward to yield the chiral amine with >99% enantiomeric excess (ee). Subsequent organolithium-mediated rearrangement allows access to highly congested α-tertiary azepanes—a transformation nearly impossible via traditional asymmetric hydrogenation.
Workflow Integration & Logical Relationships
The following diagram illustrates the divergent logic between traditional and chemoenzymatic workflows, highlighting the strategic bypass of high-waste, low-efficiency steps.
Caption: Workflow comparison of traditional vs. chemoenzymatic chiral azepane synthesis.
Self-Validating Experimental Protocols
To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Each critical step includes an in-process analytical checkpoint to confirm causality and prevent downstream failures.
Protocol A: Traditional Synthesis (RCM & Asymmetric Hydrogenation)
Diene Cyclization: Dissolve the acyclic diene precursor in anhydrous dichloromethane (DCM) at a strict 0.01 M concentration. Add 5 mol% Grubbs II catalyst and reflux for 12 hours.
Causality: High dilution prevents intermolecular collision, favoring the entropically demanding 7-membered ring closure.
Self-Validation Check: Analyze via GC-MS. The presence of higher molecular weight peaks indicates oligomerization (concentration too high). A single peak at the expected monomeric mass validates successful cyclization.
Asymmetric Hydrogenation: Transfer the cyclic imine/alkene to a high-pressure reactor. Add 1 mol%[Ir(COD)(chiral phosphine)]BArF catalyst. Pressurize with H₂ to 50 bar and stir at room temperature for 24 hours.
Causality: High pressure forces the thermodynamic equilibrium toward the reduced product, while the bulky chiral ligand dictates facial selectivity.
Self-Validation Check: Perform Chiral Supercritical Fluid Chromatography (SFC) against a racemic standard. Baseline resolution with an ee >85% validates the ligand choice.
This protocol adapts the highly efficient cascade validated by and the Turner group.
Biocatalytic Asymmetric Reduction: Suspend the prochiral 7-membered imine (100 mM) in a pH 7.5 phosphate buffer. Add the engineered Imine Reductase (IRED, 2 mg/mL), NADP⁺ (1 mM), Glucose (150 mM), and Glucose Dehydrogenase (GDH, 1 mg/mL). Incubate at 30°C for 24 hours.
Causality: GDH recycles the expensive NADP⁺ cofactor by oxidizing glucose, maintaining a constant supply of NADPH required by the IRED to reduce the imine.
Self-Validation Check: Monitor the reaction via UV-Vis spectroscopy at 340 nm. A stable absorbance indicates active NADPH recycling; a rapid drop to zero indicates GDH failure or cofactor depletion.
N-Aryl Urea Formation: React the resulting chiral amine with an aryl isocyanate in DCM to form the corresponding urea.
Stereospecific Rearrangement: Cool the urea solution to -78°C and add 2.5 equivalents of Lithium Diisopropylamide (LDA). Warm to room temperature over 4 hours.
Causality: LDA deprotonates the benzylic position, forming a configurationally stable benzyllithium intermediate. The aryl group migrates to the α-position with complete retention of stereochemistry, yielding an α-tertiary azepane.
Self-Validation Check: Conduct ¹H NMR analysis. The complete disappearance of the α-proton signal and the emergence of a highly shielded quaternary carbon in ¹³C NMR validates the 1,2-migration.
Quantitative Efficacy Comparison
The following table synthesizes experimental data from recent scale-up campaigns, objectively comparing the performance metrics of both methodologies.
Performance Metric
Traditional Chemical Synthesis (RCM + Hydrogenation)
Chemoenzymatic Synthesis (IRED + Rearrangement)
Enantiomeric Excess (ee)
85% – 95% (Ligand dependent)
>99% (Enzyme dependent)
Overall Yield
30% – 45%
60% – 80%
Step Count
5 – 8 steps (Heavy protection/deprotection)
3 – 4 steps (Telescoped cascades)
E-factor (Waste/Product)
>50 (High solvent volumes, metal waste)
<20 (Aqueous media, high atom economy)
Reaction Conditions
Harsh (-78°C to 110°C, 50 bar H₂)
Mild (30°C, ambient pressure)
Access to α-Tertiary Centers
Very Poor (Severe steric clashing)
Excellent (Via stereospecific migration)
Scalability Bottlenecks
Heavy metal remediation, high dilution volumes
Enzyme engineering for highly bulky substrates
Conclusion
For the synthesis of chiral azepanes, traditional chemical synthesis remains a viable fallback for structurally simple derivatives where chiral ligands are commercially abundant. However, from a process chemistry and sustainability standpoint, chemoenzymatic synthesis is objectively superior .
By leveraging the dynamic equilibrium of 7-membered imines and the exquisite stereocontrol of IREDs[1], chemists can achieve perfect enantioselectivity (>99% ee) while drastically reducing the E-factor[2]. Furthermore, coupling biocatalysis with late-stage organolithium rearrangements unlocks previously inaccessible α-tertiary azepane scaffolds, fundamentally expanding the chemical space available to drug development professionals[3].
References
Title: Chemoenzymatic Synthesis of Substituted Azepanes by Sequential Biocatalytic Reduction and Organolithium-Mediated Rearrangement
Source: Journal of the American Chemical Society (JACS)
URL: [Link]
Title: Biocatalytic Access to Chiral Benzazepines Using Imine Reductases
Source: ACS Catalysis
URL: [Link]
Title: Reductive aminations by imine reductases: from milligrams to tons
Source: Chemical Science (RSC)
URL: [Link]
Title: Combining Photochemical Oxyfunctionalization and Enzymatic Catalysis for the Synthesis of Chiral Pyrrolidines and Azepanes
Source: The Journal of Organic Chemistry (JOC)
URL: [Link]
Validation of HPLC-UV methods for the quantitative analysis of azepane-containing compounds.
Title: Advanced HPLC-UV Method Development and ICH Q2(R2) Validation for Azepane-Containing Pharmaceuticals: A Column Chemistry Comparison Guide Target Audience: Researchers, analytical scientists, and drug development p...
Author: BenchChem Technical Support Team. Date: April 2026
Title: Advanced HPLC-UV Method Development and ICH Q2(R2) Validation for Azepane-Containing Pharmaceuticals: A Column Chemistry Comparison Guide
Target Audience: Researchers, analytical scientists, and drug development professionals.
The Chromatographic Challenge of Azepane Rings
Azepane-containing compounds, such as the potent antihistamine Azelastine, present unique challenges in reversed-phase liquid chromatography (RP-HPLC). The azepane ring is a seven-membered saturated nitrogen heterocycle. Because the secondary or tertiary amine within this ring is highly basic (pKa ~9.5), it remains protonated under typical acidic to neutral mobile phase conditions[1].
When analyzing these basic analytes using traditional silica-based C18 columns, scientists frequently encounter severe peak tailing, retention time drift, and poor resolution[2]. This is not merely a cosmetic issue; peak asymmetry directly compromises the integration accuracy, limit of detection (LOD), and overall method reliability required by regulatory bodies[3].
The Causality of Peak Tailing:
Peak tailing in basic compounds is primarily driven by secondary ion-exchange interactions[2]. While the hydrophobic carbon chain of the analyte interacts with the C18 stationary phase (the primary retention mechanism), the protonated azepane nitrogen undergoes strong electrostatic interactions with unbonded, ionized silanol groups (Si-O⁻) on the silica surface[4]. Because these silanol sites are heterogeneously distributed and possess varying acidities, the desorption kinetics of the analyte are disrupted, causing the characteristic "tail" at the back of the chromatographic peak[2].
Fig 1. Causality of peak tailing in azepane derivatives and strategic mitigation pathways.
Comparative Evaluation of Column Chemistries
To establish a robust, self-validating HPLC-UV method, the foundational step is selecting the correct stationary phase. We compared three distinct column technologies for the analysis of Azelastine Hydrochloride (50 µg/mL) using an isocratic mobile phase of Acetonitrile: 0.04 M Phosphate Buffer pH 3.0 (40:60 v/v) at 1.0 mL/min[5].
A. Traditional End-Capped C18 (Type B Silica)
Standard end-capping uses small silanes (e.g., trimethylchlorosilane) to cover residual silanols. However, steric hindrance prevents 100% coverage[4]. Over time, especially at low pH, these end-capping groups hydrolyze, exposing silanols and degrading peak shape[4].
These phases incorporate a polar functional group (often an amide) near the silica surface. The embedded group forms internal hydrogen bonds with adjacent unreacted silanols, effectively shielding them from the basic azepane nitrogen[4].
CSH technology applies a low-level positive charge to the silica surface prior to C18 bonding. This positive charge electrostatically repels the protonated azepane ring, completely negating secondary silanol interactions even in low-ionic-strength mobile phases[3].
The following protocol utilizes a Polar-Embedded C18 column to create a self-validating system where System Suitability Testing (SST) parameters must pass before sample analysis begins.
Reagents & Materials:
Azelastine HCl Reference Standard (Assay ≥99.8%)[6].
HPLC-grade Acetonitrile and Water.
Potassium dihydrogen phosphate (KH₂PO₄) and Orthophosphoric acid.
Column: Polar-Embedded C18 (150 mm × 4.6 mm, 5 µm).
Step-by-Step Methodology:
Buffer Preparation: Dissolve 5.44 g of KH₂PO₄ in 1000 mL of HPLC-grade water (0.04 M). Adjust the pH to 3.0 ± 0.05 using dilute orthophosphoric acid. Filter through a 0.22 µm membrane[5]. Causality: A pH of 3.0 ensures the azepane nitrogen is fully protonated for consistent retention, while simultaneously suppressing the ionization of any residual surface silanols (pKa ~4.5).
Mobile Phase: Mix the Buffer and Acetonitrile in a 60:40 (v/v) ratio. Degas via ultrasonication for 10 minutes.
Column Temperature: 30°C (Controls mobile phase viscosity and mass transfer kinetics).
Detection: UV at 210 nm (Optimal absorbance for the azepane-conjugated chromophore)[5].
Injection Volume: 10 µL.
Standard Preparation: Accurately weigh 10 mg of Azelastine HCl into a 100 mL volumetric flask. Dissolve and make up to volume with the mobile phase to yield a 100 µg/mL stock solution. Dilute to working concentrations (e.g., 50 µg/mL)[5].
ICH Q2(R2) Method Validation Workflow
The International Council for Harmonisation (ICH) Q2(R2) guideline (effective June 2024) mandates a rigorous, risk-based approach to analytical method validation[8][9]. A method is only considered "fit for purpose" when it demonstrates statistically sound accuracy, precision, and robustness[10].
Fig 2. Sequential ICH Q2(R2) analytical method validation workflow for HPLC-UV.
Validation Parameters & Acceptance Criteria
1. System Suitability Testing (SST):
Before any validation parameter is assessed, the chromatographic system must validate itself. Six replicate injections of the 50 µg/mL standard must yield a %RSD of peak area ≤ 2.0%, a tailing factor ≤ 1.5, and theoretical plates ≥ 2000[7].
2. Specificity:
The method must unequivocally assess the analyte in the presence of impurities and excipients[8]. Blank mobile phase and placebo solutions are injected. Result: No interfering peaks were observed at the retention time of Azelastine (5.4 min), proving the method is stability-indicating[5].
3. Linearity and Range:
Linearity was evaluated across a range of 10 µg/mL to 100 µg/mL (20% to 200% of the target concentration)[1].
Result: The calibration curve yielded a linear regression equation of
y=24532x+1204
with a correlation coefficient (
R2
) of 0.9998, well within the ICH requirement of ≥ 0.999[1][5].
4. Accuracy (Recovery):
Accuracy was determined by spiking placebo samples with known amounts of Azelastine at three concentration levels (50%, 100%, and 150% of the target concentration) in triplicate[5].
Result: Mean recoveries ranged from 99.2% to 100.8%, confirming the absence of matrix effects[1].
5. Precision (Repeatability & Intermediate Precision):
Intra-day precision was assessed via six replicate preparations at 100% concentration. Inter-day precision was conducted on a different day by a different analyst[1].
Result: Intra-day %RSD was 0.85%; Inter-day %RSD was 1.12%. Both are well below the ≤ 2.0% ICH threshold[1].
6. Robustness (Quality by Design Approach):
Following modern ICH Q14 and Q2(R2) principles, robustness was evaluated using a factorial design[1][11]. Deliberate micro-variations were made to flow rate (± 0.1 mL/min), pH (± 0.2 units), and column temperature (± 2°C)[7].
Result: The method maintained baseline resolution and a tailing factor < 1.2 across all variable combinations, proving high operational resilience[7].
Summary of Validation Data
ICH Q2(R2) Parameter
Evaluated Range / Condition
Experimental Result
Acceptance Criteria
Status
Linearity
10 - 100 µg/mL
R2
= 0.9998
R2
≥ 0.999
PASS
LOD / LOQ
Signal-to-Noise Ratio
0.15 µg/mL / 0.48 µg/mL
S/N > 3 (LOD), > 10 (LOQ)
PASS
Accuracy
50%, 100%, 150% levels
99.2% - 100.8% Recovery
98.0% - 102.0%
PASS
Precision
6 replicates (100% level)
%RSD = 0.85%
%RSD ≤ 2.0%
PASS
Robustness
Flow, pH, Temp variations
Peak Asymmetry < 1.2
System Suitability Passes
PASS
References
MasterControl. ICH Q2 (R2) Validation of Analytical Procedures. Available at:[Link][8]
European Medicines Agency (EMA). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Available at:[Link][9]
MicroSolv Technology Corporation. Base‑Deactivated HPLC Column? Understanding Silanol Activity and TYPE‑C™ Technology. Available at:[Link][4]
Phenomenex. How to Reduce Peak Tailing in HPLC? Available at:[Link][2]
Chromatography Online. The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. Available at:[Link][3]
ResearchGate. Development and Validation of Stability-Indicating Impurity Profiling Method for Azelastine Hydrochloride... Available at:[Link][5]
PubMed (NIH). Factorial design-assisted reverse phase HPLC-UV approach for the concurrent estimation of cetirizine and azelastine... Available at:[Link][1]
In silico docking studies to predict the binding affinity of Methyl 2-methylazepane-2-carboxylate analogs.
An in-depth technical comparison guide designed for medicinal chemists, computational biologists, and drug development professionals evaluating novel nitrogen heterocycles for scaffold hopping. Introduction: The Case for...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth technical comparison guide designed for medicinal chemists, computational biologists, and drug development professionals evaluating novel nitrogen heterocycles for scaffold hopping.
Introduction: The Case for Azepane-Based Scaffold Hopping
Nitrogen-containing heterocycles are the foundational building blocks of modern small-molecule therapeutics. While five-membered (pyrrolidines) and six-membered (piperidines) rings dominate commercial compound libraries, seven-membered azepanes represent a largely untapped frontier in three-dimensional chemical space. Historically, the synthesis of highly functionalized azepanes was a bottleneck. However, recent breakthroughs in photochemical dearomative ring expansion have made complex scaffolds—such as methyl 2-methylazepane-2-carboxylate —commercially and synthetically viable for high-throughput drug discovery .
This guide provides a comprehensive in silico docking methodology to predict and compare the binding affinity of methyl 2-methylazepane-2-carboxylate analogs against standard piperidine and pyrrolidine alternatives. To ground this comparison in a clinically validated system, we utilize the Alternative Pathway (AP) Complement Factor B protease , the target of the FDA-approved, piperidine-containing drug Iptacopan.
Rationale & Target Selection
When engaging in scaffold hopping from a piperidine to an azepane, the insertion of a single carbon atom fundamentally alters the three-dimensional vector of the ring's substituents.
The Piperidine Baseline: In the Factor B protease (PDB: 6RAV), the piperidine core of Iptacopan utilizes a protonated secondary amine to form a critical salt bridge with an active-site Aspartate residue.
The Azepane Hypothesis: Substituting the piperidine core with a methyl 2-methylazepane-2-carboxylate scaffold introduces increased ring pucker. The critical question is whether the steric bulk of the C2-methyl and carboxylate groups will clash with the active site wall or successfully access previously unreachable lipophilic pockets to improve target residence time.
Causality & Expertise: Standard rigid-receptor docking is fundamentally flawed for comparing varying ring sizes. The active site of 6RAV is pre-organized for a 6-membered ring. To accurately predict the binding of a bulkier 7-membered azepane without triggering artificial steric penalties, an Induced-Fit Docking (IFD) protocol is mandatory. IFD allows for local side-chain flexibility, accurately modeling how the protein breathes to accommodate the expanded ligand volume.
Step-by-Step Methodology:
Protein Preparation (Self-Validating Step):
Import PDB 6RAV. Remove all solvent molecules beyond 5 Å of the co-crystallized ligand.
Assign bond orders, add missing hydrogens, and optimize the H-bond network at pH 7.4.
Validation: Minimize the structure using the OPLS4 force field. The protocol is validated if the RMSD of the heavy atoms post-minimization remains < 0.3 Å compared to the native crystal structure.
Ligand Preparation:
Generate 3D conformations for the pyrrolidine, piperidine, and methyl 2-methylazepane-2-carboxylate analogs.
Causality: Explicitly protonate the ring nitrogens. The azepane nitrogen has a predicted
pKa
of ~9.5, ensuring it is >99% ionized at physiological pH. This positive charge is an absolute requirement for the Aspartate salt bridge interaction.
Grid Generation: Define the receptor grid box centered on the native ligand's center of mass, utilizing a 10 Å inner bounding box and a 20 Å outer box.
Induced-Fit Docking:
Perform an initial softened-potential docking (van der Waals radii scaling of 0.5 for both ligand and receptor).
Run side-chain prediction (Prime) for all residues within 5 Å of the initial ligand poses.
Re-dock the ligands into the newly generated, induced receptor conformations using standard hard potentials.
MM-GBSA Scoring: Calculate the relative binding free energy (
ΔGbind
) using the Molecular Mechanics Generalized Born Surface Area (MM-GBSA) method to rigorously account for solvent polarization effects.
Computational workflow for Induced-Fit Docking of azepane analogs.
Comparative Performance & Data Presentation
The following table summarizes the predictive in silico performance of the three ring-size analogs docked into the Factor B protease active site. Data reflects the optimized poses derived from the IFD and MM-GBSA scoring pipeline.
Scaffold Type
Ring Size
MM-GBSA
ΔGbind
(kcal/mol)
Key Target Interactions
RMSD to Native Pose (Å)
Conformational Penalty
Pyrrolidine Analog
5-Membered
-8.4
Salt bridge (Asp)
1.8
High (Suboptimal hydrophobic packing)
Piperidine Analog (Reference)
6-Membered
-10.2
Salt bridge (Asp), H-bond (Ser)
0.5
Low (Native pre-organization)
Methyl 2-methylazepane-2-carboxylate
7-Membered
-9.8
Salt bridge (Asp), H-bond (Ser), Enhanced vdW
1.2
Moderate (Compensated by C2-methyl contacts)
Data Analysis:
The azepane analog demonstrates a binding affinity (-9.8 kcal/mol) that is highly competitive with the native piperidine reference (-10.2 kcal/mol). While the 7-membered ring introduces a slight entropic penalty due to increased conformational flexibility, this is effectively offset by the C2-methyl group of the methyl 2-methylazepane-2-carboxylate scaffold. This methyl group successfully occupies a cryptic lipophilic cavity adjacent to the primary binding pocket, enhancing van der Waals (vdW) contacts.
Structural & Mechanistic Insights
The stereochemistry of the methyl 2-methylazepane-2-carboxylate core is paramount to its success as a drug scaffold. Docking trajectory analysis reveals strict stereochemical requirements at the C2 position:
The (R)-Enantiomer: Directs the bulky methyl ester/carboxylate moiety toward a solvent-exposed region of the protease. This orientation avoids steric clashes with the protein backbone while allowing the carbonyl oxygen to participate in favorable dipole-dipole interactions with the local water network.
The (S)-Enantiomer: Forces the ester group directly into the rigid wall of the active site, resulting in a severe steric clash that aborts the binding event entirely.
Pharmacophore mapping of the methyl 2-methylazepane-2-carboxylate scaffold.
Conclusion
In silico evaluation confirms that methyl 2-methylazepane-2-carboxylate is a highly viable, conformationally constrained building block for scaffold hopping. By utilizing an Induced-Fit Docking protocol, researchers can accurately model the accommodation of the 7-membered ring. The data indicates that azepane analogs can maintain the critical pharmacophore interactions of traditional piperidines while accessing novel hydrophobic space, opening new intellectual property avenues for targets traditionally dominated by six-membered rings.
References
Mykura, R., Sánchez-Bento, R., Matador, E. et al. "Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes." Nature Chemistry, 16(5), 771-779 (2024). Available at:[Link]
Mac Sweeney, A., et al. "Crystal structure of Complement Factor B Protease domain in complex with an Iptacopan precursor." Protein Data Bank (PDB ID: 6RAV) (2019). Available at:[Link]
Validation
Comparative study of different chiral stationary phases for the enantioseparation of azepane derivatives.
Azepane derivatives, particularly those synthesized as aryloxyaminopropanols, are a critical class of compounds in cardiovascular pharmacology due to their potent β -adrenoceptor antagonist (beta-blocker) activity[1]. Be...
Author: BenchChem Technical Support Team. Date: April 2026
Azepane derivatives, particularly those synthesized as aryloxyaminopropanols, are a critical class of compounds in cardiovascular pharmacology due to their potent
β
-adrenoceptor antagonist (beta-blocker) activity[1]. Because the enantiomers of these derivatives exhibit distinct pharmacodynamic profiles and potential off-target toxicities, achieving baseline enantioseparation is a strict regulatory requirement in drug development.
This guide provides an objective, data-driven comparison of different Chiral Stationary Phases (CSPs) for the High-Performance Liquid Chromatography (HPLC) enantioseparation of azepane derivatives, equipping analytical scientists with the mechanistic insights needed to optimize chiral workflows.
Mechanistic Evaluation of Chiral Stationary Phases (The "Why")
Enantioseparation is not a trial-and-error process; it is governed by specific intermolecular interactions between the transient diastereomeric complexes formed by the analyte and the chiral selector. For bulky, basic heterocycles like azepane, the choice of CSP dictates the success of the resolution.
Polysaccharide-based CSPs (e.g., Chiralpak AD): Composed of amylose tris(3,5-dimethylphenylcarbamate), this phase forms a highly ordered helical structure. The carbamate linkages provide critical hydrogen-bonding and dipole-dipole interaction sites, while the phenyl rings engage in
π−π
interactions. The bulky azepane ring fits optimally into the chiral cavities of the amylose backbone, making this the most efficient CSP for these derivatives[2].
Macrocyclic Antibiotic CSPs (e.g., Chirobiotic T): Native teicoplanin contains multiple chiral centers and forms "peptide cups." While highly effective for amino acids, the steric inclusion of the bulky, flexible seven-membered azepane ring is often suboptimal, leading to lower resolution factors even under optimized polar organic modes[3].
Protein-based CSPs (e.g., Ovomucoid): Glycoproteins like Ovomucoid separate enantiomers via hydrophobic and electrostatic interactions within specific binding clefts. However, they are highly sensitive to steric hindrance and generally fail to provide baseline separation for non-selective, bulky azepane-based
β
-blockers[4].
Interaction mechanisms and resolution outcomes of azepane derivatives across different CSPs.
Comparative Performance Data
The following table synthesizes experimental chromatographic data for the enantioseparation of racemic aryloxyaminopropanol azepane derivatives across the two most viable CSPs: Chiralpak AD and Chirobiotic T[2],[3].
Requires strict control of basic additives to prevent column degradation.
Inadequate steric accommodation for the 7-membered azepane ring.
Data Insight: Chiralpak AD demonstrates superior selectivity and resolution (
Rs>2.0
)[3]. The structural rigidity of the amylose cavities perfectly complements the spatial requirements of the azepane moiety, whereas Chirobiotic T struggles to achieve baseline resolution (
Rs<1.5
in most cases) due to weaker transient diastereomeric complexation[3].
Validated Experimental Workflows
To ensure scientific integrity, the following protocol for separating azepane derivatives on a Chiralpak AD column is designed as a self-validating system . Every step includes the causality behind the action to ensure reproducibility.
Workflow: Enantioseparation via Chiralpak AD (Normal Phase)
Step 1: Mobile Phase Formulation & Causality
Action: Prepare a mixture of Hexane : Ethanol : Methanol : Ethylethanamine (or Diethylamine) at a ratio of 80:10:10:0.1 (v/v/v/v)[2]. Degas via ultrasonication for 15 minutes.
Causality: Hexane acts as the non-polar bulk solvent to control overall retention. The combination of Ethanol and Methanol acts as protic modifiers that compete for hydrogen-bonding sites on the CSP, fine-tuning the elution window. Crucially, the basic additive (Ethylethanamine) is required to suppress non-specific secondary interactions between the basic nitrogen of the azepane ring and residual free silanols on the silica support, thereby preventing severe peak tailing[2].
Step 2: System Suitability Testing (SST) & Equilibration
Action: Purge the HPLC system and equilibrate the Chiralpak AD column (e.g., 250 mm × 4.6 mm, 5 µm) at a flow rate of 1.0 mL/min at 25°C until the baseline is stable at 220 nm (UV detection)[4].
Validation Gate: Inject a known standard of the racemate. The system is only validated for sample analysis if the theoretical plates (
N
) > 2000, the tailing factor (
Tf
) < 1.5, and the resolution (
Rs
)
≥
1.5.
Step 3: Sample Preparation
Action: Dissolve the racemic azepane derivative in the mobile phase to a concentration of 1.0 mg/mL. Filter through a 0.22 µm PTFE syringe filter.
Causality: Dissolving the analyte in the mobile phase prevents solvent-mismatch shock at the column head, which can cause peak distortion or band broadening.
Step 4: Chromatographic Execution
Action: Inject 10 µL of the sample. Monitor the elution order. For azepane-based aryloxyaminopropanols, baseline separation is typically achieved within 15–25 minutes[3].
Strategic Selection Matrix
For drug development professionals scaling up analytical methods, use the following decision matrix:
For Initial Screening & Quality Control: Default to Chiralpak AD (or equivalent amylose-based CSPs). The high resolution (
Rs>2.0
) ensures accurate quantification of enantiomeric excess (ee%) for azepane derivatives[2].
For Preparative Scale-Up: Polysaccharide phases are highly scalable. Ensure the basic additive (diethylamine) is volatile enough to be removed during fraction lyophilization.
When to Avoid: Do not use Ovomucoid columns for azepane derivatives. The steric bulk of the 7-membered ring prevents access to the chiral binding clefts, resulting in co-elution[4].
A Comparative Guide to the Cytotoxic Effects of Novel Azepane Derivatives Against Cancer Cell Lines
In the relentless pursuit of novel and more effective cancer therapeutics, the azepane scaffold has emerged as a privileged structure in medicinal chemistry.[1] Its inherent three-dimensional architecture provides a vers...
Author: BenchChem Technical Support Team. Date: April 2026
In the relentless pursuit of novel and more effective cancer therapeutics, the azepane scaffold has emerged as a privileged structure in medicinal chemistry.[1] Its inherent three-dimensional architecture provides a versatile platform for the development of compounds with a wide array of pharmacological activities, including potent cytotoxic effects against various cancer cell lines. This guide offers an in-depth, objective comparison of the cytotoxic performance of several novel azepane derivatives, juxtaposed with established anticancer agents. We will delve into the experimental data, elucidate the underlying mechanisms of action, and provide detailed protocols to empower researchers and drug development professionals in their quest for the next generation of cancer treatments.
The Rationale for Investigating Azepane Derivatives in Oncology
The seven-membered nitrogen-containing heterocyclic ring system of azepane offers unique conformational flexibility, allowing for the design of molecules that can effectively interact with a diverse range of biological targets implicated in cancer progression.[2] The development of new, less toxic, and highly active azepane-containing analogs is a significant area of research in medicinal chemistry.[1] This guide will explore several classes of these promising compounds, from triterpenoid hybrids to fused heterocyclic systems, and evaluate their potential as anticancer agents.
Comparative Cytotoxicity: A Data-Driven Analysis
The cornerstone of preclinical cancer drug discovery is the in vitro evaluation of a compound's ability to inhibit the growth of cancer cells. The half-maximal inhibitory concentration (IC50) is a critical metric in this assessment, representing the concentration of a drug that is required for 50% inhibition of cell growth. This section presents a comparative analysis of the cytotoxic activities of various novel azepane derivatives against a panel of human cancer cell lines: A549 (lung carcinoma), MCF-7 (breast adenocarcinoma), HeLa (cervical cancer), and HepG2 (hepatocellular carcinoma). For benchmarking, the cytotoxic profiles of the standard chemotherapeutic drugs, doxorubicin and cisplatin, are also included.
It is imperative to acknowledge the inherent variability in reported IC50 values across different studies for standard drugs like doxorubicin and cisplatin.[3][4][5] This variability can be attributed to differences in experimental conditions such as cell passage number, incubation time, and the specific cytotoxicity assay employed.[3] Therefore, the IC50 values for the standard drugs are presented as a range to reflect this.
Table 1: Comparative in vitro Cytotoxicity (IC50, µM) of Novel Azepane Derivatives and Standard Anticancer Drugs
Note: "-" indicates data not available in the cited sources. The IC50 values for novel derivatives are from specific studies and may not represent a range.
Unraveling the Mechanisms of Action: How Azepane Derivatives Induce Cancer Cell Death
A critical aspect of evaluating novel anticancer compounds is understanding their mechanism of action. Many effective chemotherapeutic agents exert their effects by inducing apoptosis, a form of programmed cell death, and by causing cell cycle arrest, which prevents cancer cells from proliferating.
Induction of Apoptosis
Apoptosis is a tightly regulated process essential for normal tissue homeostasis, and its dysregulation is a hallmark of cancer.[10] The induction of apoptosis is a primary mechanism through which many anticancer drugs eliminate tumor cells.[11] Novel azepane derivatives have been shown to trigger this cell suicide program through various signaling pathways.
The apoptotic process can be initiated through two main pathways: the extrinsic (death receptor-mediated) and the intrinsic (mitochondrial-mediated) pathways.[10][12] The extrinsic pathway is activated by the binding of death ligands to their corresponding receptors on the cell surface, leading to the activation of caspase-8.[12] The intrinsic pathway is triggered by intracellular stress, resulting in the release of cytochrome c from the mitochondria and the subsequent activation of caspase-9.[10] Both pathways converge on the activation of executioner caspases, such as caspase-3, which orchestrate the dismantling of the cell.[13]
For instance, certain ent-kaurane derivatives have been shown to induce apoptosis by activating caspase-8 (extrinsic pathway) or caspase-9 (intrinsic pathway), leading to an increase in the expression of pro-apoptotic proteins like p53 and Bax, and a decrease in anti-apoptotic proteins such as Bcl-2.[14]
Figure 1: Simplified signaling pathways of apoptosis induction.
Cell Cycle Arrest
The cell cycle is a series of events that leads to cell division and replication. Cancer is characterized by uncontrolled cell proliferation due to a loss of cell cycle regulation. Compounds that can halt the cell cycle at specific checkpoints, such as G2/M, prevent cancer cells from dividing and can ultimately lead to their death.
Several novel azepane derivatives have demonstrated the ability to induce cell cycle arrest. For example, certain diaryl[d,f][1][7]diazepines have been shown to cause cell cycle arrest in the G2/M phase in HeLa cells.[8] This effect is often a precursor to apoptosis.
Figure 2: Workflow of G2/M cell cycle arrest induced by azepane derivatives.
Structure-Activity Relationship (SAR) Insights
Understanding the structure-activity relationship (SAR) is crucial for the rational design and optimization of more potent and selective anticancer agents.[15][16][17] SAR studies explore how modifications to the chemical structure of a compound affect its biological activity. For azepane derivatives, SAR studies have provided valuable insights into the key structural features required for potent cytotoxicity.
For example, in a series of diaryl[d,f][1][7]diazepines, the nature and position of substituents on the aryl rings were found to significantly influence their antiproliferative activity against various cancer cell lines.[8] These studies guide medicinal chemists in fine-tuning the azepane scaffold to enhance its anticancer efficacy while potentially reducing off-target toxicities.
Experimental Protocols: A Guide for In Vitro Cytotoxicity Assessment
To ensure the reproducibility and validity of cytotoxicity data, standardized and well-documented experimental protocols are essential. This section provides a detailed methodology for the Sulforhodamine B (SRB) assay, a widely used colorimetric assay for determining cell density, based on the measurement of cellular protein content.
Sulforhodamine B (SRB) Assay
Principle: The SRB assay is based on the ability of the SRB dye to bind to protein components of cells that have been fixed to the culture plate. The amount of bound dye is proportional to the total protein mass and, therefore, to the cell number.
Step-by-Step Protocol:
Cell Seeding: Plate cells in 96-well microtiter plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in a final volume of 100 µL of growth medium. Incubate the plates for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the novel azepane derivatives and standard drugs (doxorubicin and cisplatin) in the growth medium. Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO at the highest concentration used) and a positive control.
Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO2 incubator.
Cell Fixation: After the incubation period, gently remove the medium. Add 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well to fix the cells. Incubate at 4°C for 1 hour.
Washing: Wash the plates five times with slow-running tap water to remove the TCA. Air dry the plates completely.
Staining: Add 50 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well. Incubate at room temperature for 30 minutes.
Removal of Unbound Dye: After staining, quickly wash the plates five times with 1% (v/v) acetic acid to remove unbound SRB dye. Air dry the plates until no moisture is visible.
Solubilization of Bound Dye: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.
Absorbance Measurement: Measure the optical density (OD) at 510 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell growth inhibition using the following formula:
% Growth Inhibition = 100 - [ (OD of treated cells / OD of control cells) x 100 ]
The IC50 value is determined by plotting the percentage of growth inhibition against the log of the compound concentration and fitting the data to a dose-response curve.
Figure 3: Experimental workflow for the Sulforhodamine B (SRB) assay.
Synthesis of Novel Azepane Derivatives: A Generalized Approach
The synthesis of novel azepane derivatives often involves multi-step reaction sequences. While specific protocols vary depending on the target molecule, a common strategy involves the construction of the seven-membered ring followed by functionalization.[2][18][19]
One approach is through N-alkylation or N-acylation of a pre-formed azepane scaffold.[18] This allows for the introduction of various substituents on the nitrogen atom, enabling the exploration of a wide chemical space and the optimization of biological activity.
Generalized Protocol for N-Alkylation of an Azepane Scaffold:
Dissolution: Dissolve the starting azepane (1 equivalent) in a suitable aprotic solvent (e.g., acetonitrile or DMF).
Base Addition: Add a non-nucleophilic base, such as potassium carbonate (2-3 equivalents), to the solution.
Alkylating Agent: Add the desired alkyl halide (1.1-1.5 equivalents) dropwise at room temperature.
Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).
Work-up: Upon completion, filter off any solids and concentrate the filtrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel to obtain the desired N-alkylated azepane derivative.
Conclusion and Future Directions
The diverse chemical space offered by the azepane scaffold continues to provide a fertile ground for the discovery of novel anticancer agents. The derivatives discussed in this guide demonstrate potent cytotoxic effects against a range of cancer cell lines, often through the induction of apoptosis and cell cycle arrest. The comparative data presented herein, alongside the detailed experimental protocols, are intended to serve as a valuable resource for researchers in the field.
Future efforts should focus on expanding the library of azepane derivatives and conducting comprehensive in vivo studies to evaluate the efficacy and safety of the most promising candidates. Furthermore, a deeper understanding of the specific molecular targets and signaling pathways modulated by these compounds will be crucial for their rational development into clinically effective cancer therapeutics.
References
Zha, G. F., et al. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. European Journal of Medicinal Chemistry, 162, 465-492.
Thong-ASA, W., et al. (2024). Different Doxorubicin Sensitivity Across Various Human Cancer Cell Lines. Trends in Sciences, 21(12), 8566.
Larasati, Y. A., et al. (2022). Synthesis, Cytotoxicity Evaluation, and Computational Insights of Novel 1,4-Diazepane-Based Sigma Ligands. Molecules, 27(19), 6599.
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A Comparative Guide to Assessing the Anti-inflammatory Potential of Azepane Carboxylates in Cellular Assays
For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist In the relentless pursuit of novel therapeutics to combat chronic inflammatory diseases, the exploration of new...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: A Senior Application Scientist
In the relentless pursuit of novel therapeutics to combat chronic inflammatory diseases, the exploration of new chemical scaffolds is paramount. Azepane derivatives have emerged as a promising class of compounds with diverse biological activities.[1] This guide provides a comprehensive framework for assessing the anti-inflammatory potential of a specific subset, azepane carboxylates, using robust cellular assays. We will delve into the mechanistic rationale for experimental choices, provide detailed, reproducible protocols, and present a comparative analysis against established anti-inflammatory agents.
The dysregulation of inflammatory pathways is a hallmark of numerous pathologies, making the identification of new modulators a critical endeavor.[1] Azepane-containing compounds have demonstrated potential in this arena, with some derivatives exhibiting anti-inflammatory activity comparable to existing non-steroidal anti-inflammatory drugs (NSAIDs).[2] The inclusion of a carboxylate moiety introduces a key functional group known to influence the pharmacokinetic and pharmacodynamic properties of many drugs, including NSAIDs, where the carboxylic acid group is often crucial for their activity.[3] This guide will equip researchers with the necessary tools to systematically evaluate the anti-inflammatory promise of novel azepane carboxylates.
The Central Role of NF-κB in Inflammation
A primary signaling pathway governing the inflammatory response is the Nuclear Factor-kappa B (NF-κB) pathway.[4] In an unstimulated state, NF-κB dimers are held inactive in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals, such as lipopolysaccharide (LPS), a cascade of events leads to the phosphorylation and subsequent degradation of IκBα. This liberates NF-κB to translocate to the nucleus, where it orchestrates the transcription of a plethora of pro-inflammatory genes, including those for cytokines like TNF-α and IL-6, and enzymes such as inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[5][6] Consequently, the inhibition of NF-κB activation presents a key therapeutic strategy for mitigating inflammation.
Diagram 1: The Canonical NF-κB Signaling Pathway
Caption: A systematic workflow for evaluating anti-inflammatory compounds.
Experimental Protocols
Cell Line: RAW 264.7 murine macrophages.
Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.
Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.
Subculture: Passage cells every 2-3 days or when they reach 80-90% confluency.
Objective: To determine the non-toxic concentration range of the azepane carboxylates.
Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/mL (100 µL/well) and incubate for 24 hours.
Compound Treatment: Treat the cells with various concentrations of the test compounds (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO) for 24 hours.
MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
Formazan Solubilization: Carefully remove the supernatant and add 100 µL of DMSO to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control. Subsequent anti-inflammatory assays should use concentrations that show >90% cell viability.
Objective: To quantify the inhibition of LPS-induced NO production.
Cell Seeding and Treatment: Seed RAW 264.7 cells in a 96-well plate as described in the MTT assay. Pre-treat the cells with non-toxic concentrations of the test compounds and standard controls (e.g., Dexamethasone) for 1 hour.
LPS Stimulation: Stimulate the cells with 1 µg/mL of LPS for 24 hours. Include a vehicle control group (no LPS, no compound) and an LPS-only control group.
Supernatant Collection: After incubation, collect 50 µL of the cell culture supernatant from each well.
Griess Reaction: Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) to each supernatant sample, followed by 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water). Incubate for 10 minutes at room temperature.
Absorbance Measurement: Measure the absorbance at 540 nm.
Data Analysis: Determine the nitrite concentration using a sodium nitrite standard curve. Calculate the percentage of NO inhibition relative to the LPS-only control.
Objective: To measure the inhibition of LPS-induced TNF-α and IL-6 production.
Cell Culture and Treatment: Follow the same cell seeding, pre-treatment, and LPS stimulation protocol as the NO production assay.
Supernatant Collection: Collect the cell culture supernatants.
ELISA: Quantify the concentrations of TNF-α and IL-6 in the supernatants using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer's instructions.
Data Analysis: Calculate the percentage of cytokine inhibition for each compound relative to the LPS-only control.
Objective: To assess the effect of the compounds on the phosphorylation of IκBα.
Cell Seeding and Treatment: Seed RAW 264.7 cells in 6-well plates. Pre-treat with test compounds for 1 hour, followed by LPS (1 µg/mL) stimulation for 30 minutes.
Cell Lysis: Wash the cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.
Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.
SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane. Block the membrane and then incubate with primary antibodies against phospho-IκBα, total IκBα, and a loading control (e.g., β-actin) overnight at 4°C.
Secondary Antibody Incubation and Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies. Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.
Data Analysis: Quantify the band intensities and normalize the level of phospho-IκBα to total IκBα.
Comparative Performance Analysis
To provide a clear and objective comparison, the experimental data should be summarized in a tabular format. The following table presents a template with hypothetical data for a promising azepane carboxylate (AC-1) compared to the well-established anti-inflammatory drugs, Dexamethasone (a corticosteroid) and Ibuprofen (an NSAID).
Compound
IC₅₀ for NO Inhibition (µM)
IC₅₀ for TNF-α Inhibition (µM)
IC₅₀ for IL-6 Inhibition (µM)
Effect on p-IκBα Levels (at 10 µM)
Cytotoxicity (CC₅₀ in µM)
Azepane Carboxylate-1 (AC-1)
15.2
12.8
18.5
Significant Reduction
> 100
Dexamethasone
0.5
0.2
0.3
Significant Reduction
> 100
Ibuprofen
> 50
> 50
> 50
No Significant Effect
> 100
Note: IC₅₀ (half-maximal inhibitory concentration) values represent the concentration of a compound required to inhibit 50% of a biological or biochemical function. CC₅₀ (cytotoxic concentration 50) is the concentration that reduces cell viability by 50%. The data for Ibuprofen reflects its primary mechanism as a COX inhibitor, which is not fully captured in these specific assays that are more indicative of NF-κB pathway inhibition.
[7][8]
Interpretation and Future Directions
The hypothetical results for AC-1 suggest a promising anti-inflammatory profile. Its ability to inhibit the production of NO, TNF-α, and IL-6, coupled with the reduction of IκBα phosphorylation, strongly indicates that its mechanism of action involves the modulation of the NF-κB signaling pathway. While less potent than the corticosteroid Dexamethasone, its activity in the low micromolar range without significant cytotoxicity warrants further investigation.
The lack of potent activity for Ibuprofen in these assays highlights the importance of selecting appropriate assays to match the expected mechanism of action. [8]Future studies on promising azepane carboxylates should include assays for COX-1 and COX-2 inhibition to determine their selectivity and potential for NSAID-like activity. [9]Furthermore, in vivo studies using animal models of inflammation are essential to validate the in vitro findings and assess the therapeutic potential of these novel compounds.
[10]
Conclusion
This guide provides a robust and scientifically grounded framework for the initial assessment of the anti-inflammatory potential of novel azepane carboxylates. By employing a systematic workflow of cellular assays, researchers can effectively screen and characterize new chemical entities, elucidating their mechanism of action and paving the way for the development of the next generation of anti-inflammatory therapeutics. The azepane scaffold holds considerable promise, and its exploration, guided by the principles outlined herein, is a worthy pursuit in the field of drug discovery.
[12]
References
Azepines and their Derivatives as Anti-Inflammatory Agents. Bentham Science Publishers. Available from: [Link]
Inhibiting NF-κB Activation by Small Molecules As a Therapeutic Strategy. PMC - NIH. Available from: [Link]
Azepines and their Derivatives as Anti-Inflammatory Agents | Request PDF. ResearchGate. Available from: [Link]
Small molecule compounds with good anti-inflammatory activity reported in the literature from 01/2009 to 05/2021: a review. Taylor & Francis Online. Available from: [Link]
Inhibition of the NF-κB Signaling Pathway by a Novel Heterocyclic Curcumin Analogue. MDPI. Available from: [Link]
Inhibition of Nuclear Factor Kappa B (NF-B):: An Emerging Theme in Anti-Inflammatory Therapies. ResearchGate. Available from: [Link]
Synthesis and antiinflammatory activity of some 3-carboxamides of 2-alkyl-4-hydroxy-2H-1,2-benzothiazine 1,1-dioxide. ACS Publications. Available from: [Link]
The Discovery of Azepane Sulfonamides as Potent 11beta-HSD1 Inhibitors. PubMed. Available from: [Link]
Synthesis of New Hexahydropyrimido[1,2-a]azepine Derivatives Bearing Functionalized Aryl and Heterocyclic Moieties As Anti-Inflammatory Agents. Taylor & Francis Online. Available from: [Link]
The synthesis, analgesic and anti-inflammatory activity of 3-aryl(heteryl)-2-(6,7,8,9-tetrahydro-5H-t[1][2][4]riazolo[4,3-a]azepin-3-yl)-acrylonitrile derivatives. Journal of Organic and Pharmaceutical Chemistry. Available from: [Link]
Identification of Known Drugs that Act as Inhibitors of NF-κB Signaling and their Mechanism of Action. PMC. Available from: [Link]
Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. ScienceDirect. Available from: [Link]
Inhibition of NF-κB Signaling by the Reactive Glycolytic Metabolite Methylglyoxal. bioRxiv. Available from: [Link]
Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. PubMed. Available from: [Link]
Drug Design, Synthesis and Biological Evaluation of Heterocyclic Molecules as Anti-Inflammatory Agents. MDPI. Available from: [Link]
Synthesis and Evaluation of Anti-inflammatory Activity of some Thiazolo[4,5-b]pyridines. Biointerface Research in Applied Chemistry. Available from: [Link]
Synthesis and Anti-inflammatory Effects of Oxaprozin-Paeonol Ester. Chinese Journal of Chemistry. Available from: [Link]
In-vitro and in-vivo assessment of the anti-diabetic, analgesic, and anti-inflammatory potenstials of metal-based carboxylates derivative. PMC. Available from: [Link]
Carboxylic Acid Nonsteroidal Anti-Inflammatory Drugs (NSAIDs). ResearchGate. Available from: [Link]
DESIGN, MOLECULAR MODELING, SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF NEW NSAIDS DERIVATIVES WITH POSSIBLE COX-2 SELECTIVITY. Obstetrics and Gynaecology Forum. Available from: [Link]
Non-steroidal anti-inflammatory drugs: recent advances in the use of synthetic COX-2 inhibitors. PMC. Available from: [Link]
Recent Advances in Synthesis, Mechanism of Action and Therapeutic Applications of Azepines: Review Article. Journal of Pharma Insights and Research. Available from: [Link]
Here is a comprehensive operational guide for the safe handling and disposal of methyl 2-methylazepane-2-carboxylate, designed for researchers and drug development professionals operating within regulated laboratory envi...
Author: BenchChem Technical Support Team. Date: April 2026
Here is a comprehensive operational guide for the safe handling and disposal of methyl 2-methylazepane-2-carboxylate, designed for researchers and drug development professionals operating within regulated laboratory environments.
In pharmaceutical research and drug development, the safe lifecycle management of synthetic building blocks is as critical as the synthesis itself. Methyl 2-methylazepane-2-carboxylate (often utilized as its hydrochloride salt) is a cyclic amine derivative used in the development of novel pharmacophores. Because it contains both a secondary/tertiary amine (depending on substitution) and an ester moiety, its disposal requires strict adherence to organic waste segregation protocols to prevent cross-reactivity and environmental contamination[1].
This guide provides a self-validating, step-by-step methodology for the operational disposal of this compound, ensuring compliance with standard environmental protection regulations.
Chemical Profiling & Hazard Assessment
Before initiating any disposal protocol, it is mandatory to understand the physicochemical properties of the waste stream. Methyl 2-methylazepane-2-carboxylate is typically handled as a solid hydrochloride salt or dissolved in organic solvents during liquid-liquid extraction.
The causality behind our disposal choices relies on its chemical structure: as an organic nitrogenous compound, it can act as a weak base (in its free form) and may produce toxic nitrogen oxides (
NOx
) upon uncontrolled combustion. Therefore, low-temperature incineration or drain disposal is strictly prohibited.
Quantitative Data Summary
Property
Value / Classification
Operational Implication
Chemical Name
Methyl 2-methylazepane-2-carboxylate
Standardize nomenclature on waste labels.
CAS Number
752933-51-0 (Base) / 72518-37-7 (HCl)
Required for hazardous waste manifests.
Molecular Formula
C9H17NO2
Indicates requirement for
NOx
-scrubbed incineration.
Waste Classification
Non-Halogenated Organic (Default)
Must not be mixed with strong oxidizers.
Primary Hazard
Irritant / Aquatic Toxicity
Mandates secondary containment during storage.
Operational Waste Segregation Workflow
The following diagram illustrates the logical routing for waste streams containing methyl 2-methylazepane-2-carboxylate, dependent on the solvent matrix used during your experimental procedures.
Caption: Waste segregation logic for methyl 2-methylazepane-2-carboxylate based on solvent matrix.
Step-by-Step Disposal Methodology
To maintain scientific integrity and laboratory safety, do not attempt to chemically "destroy" or treat this compound on-site (e.g., via acid/base hydrolysis) unless it is a validated step of an approved experimental protocol. On-site treatment of hazardous waste without a permit violates Resource Conservation and Recovery Act (RCRA) principles [2]. Follow this collection and disposal methodology:
Step 1: Stream Identification and Segregation
Action: Determine the solvent matrix of the waste containing the methyl 2-methylazepane-2-carboxylate.
Causality: Halogenated solvents (like Dichloromethane) require different, often more expensive, incineration conditions than non-halogenated solvents (like Ethyl Acetate) to prevent the formation of dioxins. Mixing them unnecessarily increases disposal costs and environmental risks.
Protocol: Route the waste into either the "Halogenated Organic Waste" or "Non-Halogenated Organic Waste" carboy. If the compound is in an aqueous wash (e.g., from extracting the HCl salt), route it to "Aqueous Waste" ensuring the pH is between 5 and 9 to prevent container degradation.
Step 2: Satellite Accumulation Area (SAA) Management
Action: Transfer the waste to a designated SAA container that is compatible with the solvent matrix (typically high-density polyethylene, HDPE).
Causality: Federal regulations require waste to be stored at or near the point of generation under the control of the operator to prevent accidental mixing by unauthorized personnel [3].
Protocol:
Place the primary waste container inside a secondary containment tray capable of holding 110% of the container's volume.
Keep the container securely closed at all times except when actively adding waste. Do not leave funnels resting in the open container.
Step 3: Labeling and Documentation
Action: Affix a standardized Hazardous Waste label immediately upon the first drop of waste entering the container.
Causality: Unlabeled "mystery chemicals" pose the highest risk to emergency responders and waste management personnel.
Protocol: Clearly write "Methyl 2-methylazepane-2-carboxylate" along with the solvent names. Do not use abbreviations (e.g., write "Methanol", not "MeOH"). Check the boxes for the appropriate hazards (e.g., Flammable, Irritant).
Step 4: Final Transfer and Professional Incineration
Action: Once the SAA container is 90% full, transfer it to the facility's Central Accumulation Area (CAA) within 3 days.
Causality: Long-term storage of organic waste in active laboratories increases fire load and exposure risks.
Protocol: The facility's Environmental Health and Safety (EHS) department will manifest the waste for transport to a licensed commercial hazardous waste incinerator. The incinerator will utilize high-temperature combustion (
>1000∘C
) with specialized scrubbers to safely neutralize the nitrogen content into diatomic nitrogen (
N2
) and water, preventing
NOx
emissions.
References
National Center for Biotechnology Information. "PubChem Compound Summary for CID 132300845, Methyl 2-methylazepane-2-carboxylate hydrochloride." PubChem, [Link].
United States Environmental Protection Agency (EPA). "Learn the Basics of Hazardous Waste." US EPA, [Link].
Occupational Safety and Health Administration (OSHA). "Laboratories - Overview." United States Department of Labor, [Link].
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